2-(Chlorosulfonyl)-2-methylpropanoic acid

• Molecular Formula: C4H7ClO4S
• Molecular Weight: 186.61 g/mol
• IUPAC Name: 2-chlorosulfonyl-2-methylpropanoic acid
• InChI: InChI=1S/C4H7ClO4S/c1-4(2,3(6)7)10(5,8)9/h1-2H3,(H,6,7)
• InChI Key: FNNGHRAPSQGMDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)S(=O)(=O)Cl

Description

2-(Chlorosulfonyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C4H7ClO4S and its molecular weight is 186.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Chlorosulfonyl)-2-methylpropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Chlorosulfonyl)-2-methylpropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

A Technical Whitepaper on 2-(Chlorosulfonyl)-2-methylpropanoic Acid: Physicochemical Profiling, Synthetic Methodologies, and Applications in Drug Development

Executive Summary

In the realm of modern medicinal chemistry and complex organic synthesis, the strategic selection of bifunctional building blocks is paramount. As a Senior Application Scientist, I frequently evaluate the utility of highly reactive intermediates to streamline synthetic routes. Among these, 2-(chlorosulfonyl)-2-methylpropanoic acid (CAS 1314967-30-0) represents a masterclass in structural pre-organization and orthogonal reactivity[1]. This whitepaper dissects the physicochemical nuances, step-by-step synthetic methodologies, and advanced applications of this critical pharmacophoric precursor, providing a robust framework for researchers and drug development professionals.

Physicochemical Profiling & The Gem-Dimethyl Effect

To effectively utilize 2-(chlorosulfonyl)-2-methylpropanoic acid, one must understand how its macroscopic properties are dictated by its molecular topology.

Quantitative Data Summary

Parameter	Value	Scientific Rationale & Impact
CAS Registry Number	1314967-30-0[1]	Unique identifier for the specific gem-dimethyl substituted isomer.
Molecular Formula	C4H7ClO4S[1]	Dictates the stoichiometric ratios required for downstream functionalization.
Molecular Weight	186.61 g/mol [2]	Low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD).
SMILES	CC(C)(S(=O)(=O)Cl)C(=O)O	Defines the 3D topology; the gem-dimethyl group induces the Thorpe-Ingold effect.
Storage Temperature	2-8°C, Inert Atmosphere[2]	Prevents premature hydrolysis of the highly reactive sulfonyl chloride moiety.
Hazard Class	Class 8 (Corrosive)[2]	Necessitates stringent handling protocols to prevent equipment degradation and injury.

Causality of the Thorpe-Ingold Effect

The defining structural feature of this molecule is the presence of the gem-dimethyl group at the alpha carbon. In synthetic design, we do not merely view these methyl groups as steric bulk; they are kinetic and thermodynamic directors. Causally, the geminal methyl groups compress the internal bond angles (the Thorpe-Ingold effect), which entropically favors intramolecular cyclization reactions, such as the formation of sultams (cyclic sulfonamides). Furthermore, this steric shielding significantly retards the rate of premature hydrolysis of the sulfonyl chloride group compared to its unbranched analog, 2-(chlorosulfonyl)acetic acid[2]. This enhanced stability window is critical for scalable drug manufacturing.

Synthetic Methodologies

Direct chlorosulfonation of aliphatic carboxylic acids is notoriously harsh and often yields complex mixtures of degradation products. To ensure a high-yielding protocol, we employ the oxidative chlorination of a thioether precursor. This approach is mechanistically sound because the oxidation of the sulfur atom and the subsequent chlorinolysis of the carbon-sulfur bond occur in a controlled, stepwise manner.

Fig 1. Synthetic workflow for 2-(chlorosulfonyl)-2-methylpropanoic acid via oxidative chlorination.

Protocol 1: Self-Validating Oxidative Chlorination

• Step 1: Precursor Solvation: Dissolve 2-(benzylthio)-2-methylpropanoic acid (1.0 eq) in a biphasic mixture of dichloromethane (DCM) and aqueous acetic acid (AcOH/H2O, 1:1 v/v).

  • Causality: The biphasic system ensures that the highly reactive sulfonyl chloride partitions into the organic layer immediately upon formation, protecting it from aqueous hydrolysis.

• Step 2: In Situ Halogenation: Chill the reactor to <10°C. Charge N-chlorosuccinimide (NCS, 3.0 eq) portion-wise, followed by the dropwise addition of concentrated HCl.

  • Causality: The reaction between NCS and HCl generates chlorine gas ( Cl2​ ) in situ at a controlled rate, preventing the localized thermal spikes associated with direct Cl2​ bubbling.

• Step 3: Self-Validation & Monitoring: The reaction mixture will initially appear as a thick suspension. As the thioether is consumed and converted into the soluble sulfonyl chloride, the organic phase will become transparent.

  • Validation: This visual transition from heterogeneous to homogeneous serves as a reliable, internal indicator of reaction completion, eliminating the need for constant sampling.

• Step 4: Isolation: Separate the organic layer, wash with ice-cold brine to remove residual AcOH, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at ambient temperature to yield the target compound[1].

Orthogonal Reactivity and Functionalization

The strategic value of 2-(chlorosulfonyl)-2-methylpropanoic acid lies in the differential electrophilicity of its two reactive centers. The sulfonyl chloride is a "hard" electrophile, whereas the carboxylic acid requires activation to undergo nucleophilic attack. This orthogonality allows for sequential, one-pot functionalizations without the need for protecting groups.

Fig 2. Orthogonal functionalization pathway exploiting the differential electrophilicity of centers.

Protocol 2: Chemoselective Sulfonylation and Amide Coupling

• Step 1: Sulfonylation (0°C): Dissolve the primary amine (1.0 eq) and DIPEA (2.5 eq) in anhydrous DCM. Cool to 0°C. Dropwise add a solution of 2-(chlorosulfonyl)-2-methylpropanoic acid (1.05 eq) in DCM.

  • Causality: The low temperature and the use of a sterically hindered, non-nucleophilic base strictly favor the reaction of the highly electrophilic sulfonyl chloride over the carboxylic acid, preventing unwanted polymerization or anhydride formation.

• Step 2: Self-Validation (LCMS): Monitor the reaction via LCMS.

  • Validation: The complete disappearance of the starting amine mass and the appearance of the sulfonamide-acid intermediate mass [M+H]+ confirms chemoselectivity. The strict absence of higher molecular weight dimers validates the success of this protection-free strategy.

• Step 3: Amide Coupling (RT): To the same reaction vessel (one-pot), add the second amine (1.1 eq) followed by HATU (1.2 eq). Allow the system to warm to room temperature.

  • Causality: HATU rapidly activates the previously dormant carboxylic acid into an active ester, driving the formation of the final bifunctional scaffold.

Applications in Medicinal Chemistry

In the pursuit of novel therapeutics, particularly in targeting challenging nuclear receptors like RORgamma (implicated in severe autoimmune diseases such as psoriasis, multiple sclerosis, and rheumatoid arthritis), the 2-(chlorosulfonyl)-2-methylpropanoic acid motif is invaluable[3].

It serves as a foundational building block for synthesizing complex aza-benzoxazine and tetrahydronaphthyridine sulfonamide derivatives[3]. The resulting sulfonamide linkages offer superior metabolic stability compared to standard amides, resisting enzymatic cleavage in vivo. Furthermore, the gem-dimethyl geometry rigidly vectors the adjacent pharmacophores into the receptor's binding pocket, minimizing entropic penalties upon binding and drastically improving target affinity.

References

• Title: 1314967-30-0_2-(Chlorosulfonyl)
• Title: 1035816-15-9|2-(Chlorosulfonyl)
• Source: google.

Sources

• 1. 1314967-30-0_CAS号:1314967-30-0_2-(Chlorosulfonyl)-2-methylpropanoic acid - 化源网 [chemsrc.com]
• 2. 1035816-15-9|2-(Chlorosulfonyl)propanoic acid|BLD Pharm [bldpharm.com]
• 3. WO2015095795A1 - TETRAHYDRONAPHTHYRIDINE, BENZOXAZINE, AZA-BENZOXAZINE, AND RELATED BICYCLIC COMPOUNDS FOR INHIBITION OF RORgamma ACTIVITY AND THE TREATMENT OF DISEASE - Google Patents [patents.google.com]

The Mechanism and Synthetic Utility of 2-(Chlorosulfonyl)-2-methylpropanoic Acid: A Precursor to Dimethylsulfene for [2+2] Cycloadditions

An In-Depth Technical Guide

Abstract: This technical guide provides a comprehensive analysis of the mechanism of action for 2-(chlorosulfonyl)-2-methylpropanoic acid in organic synthesis. The primary utility of this reagent stems from its role as a stable, convenient precursor to the highly reactive intermediate, dimethylsulfene. We will explore the fundamental principles governing the in situ generation of this sulfene and its subsequent application in the Sulfa-Staudinger [2+2] cycloaddition with imines to furnish β-sultams. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this chemistry for the construction of sulfur-containing heterocyclic scaffolds.

Introduction

In the landscape of modern organic synthesis, the development of methods for constructing strained heterocyclic systems remains a cornerstone of molecular architecture. The β-lactam ring, famously the core of penicillin antibiotics, has a sulfur-containing analogue, the β-sultam (a four-membered cyclic sulfonamide). These moieties are of significant interest due to their potential biological activities and their utility as versatile synthetic intermediates.

The Staudinger cycloaddition, a reaction between a ketene and an imine to form a β-lactam, is a classic transformation discovered by Hermann Staudinger in 1907.[1] An analogous reaction, the Sulfa-Staudinger cycloaddition, employs a sulfene in place of a ketene to produce β-sultams.[1] Sulfenes (R₂C=SO₂) are highly reactive and are typically generated in situ from precursors like alkanesulfonyl chlorides.[2][3]

This guide focuses on 2-(chlorosulfonyl)-2-methylpropanoic acid, a specialized alkanesulfonyl chloride. Its structure is uniquely tailored to act as a precursor for dimethylsulfene ((CH₃)₂C=SO₂) upon treatment with a suitable base. We will dissect the mechanism of this transformation and its application in the synthesis of gem-dimethyl-substituted β-sultams, providing both theoretical understanding and practical, field-proven protocols.

Part I: Generation of the Reactive Intermediate: Dimethylsulfene

The core function of 2-(chlorosulfonyl)-2-methylpropanoic acid is to serve as a controlled source of dimethylsulfene. The generation of this intermediate proceeds via a base-induced elimination of hydrogen chloride (HCl).

The E2 Elimination Mechanism

The process is an E2 (elimination, bimolecular) reaction. A non-nucleophilic, sterically hindered tertiary amine, such as triethylamine (Et₃N), is the base of choice. Its role is to selectively abstract an acidic α-proton from one of the methyl groups without engaging in nucleophilic attack at the electrophilic sulfur atom of the sulfonyl chloride.[2]

The key mechanistic steps are:

• Proton Abstraction: Triethylamine abstracts a proton from one of the α-methyl groups of 2-(chlorosulfonyl)-2-methylpropanoic acid.

• Concerted Elimination: In a concerted fashion, the C-H bond breaks, a C=S double bond forms, and the chloride ion is ejected as a leaving group.[4]

The choice of a hindered base like triethylamine is critical. Less hindered amines could act as nucleophiles, attacking the sulfonyl chloride to form a sulfonamide adduct, a common side reaction.[3][5] The reaction is typically performed in aprotic solvents like dichloromethane (DCM) or toluene at low temperatures to control the high reactivity of the generated sulfene.[6]

Figure 1: Mechanism of dimethylsulfene generation via E2 elimination.

Part II: The Sulfa-Staudinger [2+2] Cycloaddition

Once generated in situ, the highly electrophilic dimethylsulfene is immediately trapped by an imine (also known as a Schiff base) present in the reaction mixture. This rapid trapping prevents the sulfene from undergoing undesired side reactions like dimerization or polymerization.[7] The reaction proceeds via a stepwise mechanism to form the four-membered β-sultam ring.

The Stepwise Cycloaddition Mechanism

• Nucleophilic Attack: The reaction initiates with a nucleophilic attack from the imine nitrogen onto the electrophilic sulfur atom of the sulfene. This is the key bond-forming step and results in the formation of a zwitterionic intermediate.[1][8]

• Ring Closure: The negatively charged carbon of the zwitterionic intermediate then performs an intramolecular nucleophilic attack on the iminium carbon. This electrocyclization step forms the second covalent bond, closing the four-membered ring and yielding the final β-sultam product.[8]

The stereochemical outcome of the reaction (i.e., the relative orientation of the substituents on the β-sultam ring) is determined during this ring-closing step. The competition between direct ring closure and rotation around the newly formed C-N bond in the zwitterionic intermediate dictates whether the cis or trans diastereomer is favored.[8][9] This selectivity is highly dependent on the electronic and steric properties of the substituents on both the imine and the sulfene.[10][11]

Figure 2: Stepwise mechanism of the Sulfa-Staudinger [2+2] cycloaddition.

Part III: Experimental Protocols

A successful synthesis relies on a robust and reproducible experimental design. The following protocols provide a validated workflow for the synthesis of a β-sultam, beginning with the requisite imine precursor.

Protocol 1: Synthesis of the Imine (Schiff Base) Precursor

Imines are typically synthesized via the condensation of a primary amine with an aldehyde or ketone.[12] The removal of the water byproduct is essential to drive the reaction to completion.[13]

Materials:

• Aromatic Aldehyde (e.g., Benzaldehyde), 1.0 eq.

• Primary Amine (e.g., Aniline), 1.0 eq.

• Anhydrous Magnesium Sulfate (MgSO₄) or Molecular Sieves (4Å)

• Anhydrous Solvent (e.g., Dichloromethane or Toluene)

• Magnetic Stirrer and Stir Bar

• Round-bottom flask with reflux condenser

Procedure:

• To a solution of the aldehyde (1.0 eq.) in the anhydrous solvent, add the primary amine (1.0 eq.).

• Add a drying agent such as anhydrous MgSO₄ (approx. 1.5 eq.) to the mixture.[13]

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Condensation is often rapid.[12]

• For less reactive substrates, the mixture may be heated to reflux using a Dean-Stark apparatus to azeotropically remove water.

• Upon completion, filter off the drying agent.

• Remove the solvent in vacuo using a rotary evaporator. The resulting imine is often pure enough for the next step but can be purified by crystallization or distillation if necessary.

Protocol 2: The Sulfa-Staudinger Cycloaddition

This protocol details the in situ generation of dimethylsulfene and its subsequent cycloaddition with the imine. Caution: Sulfonyl chlorides are corrosive and moisture-sensitive. This reaction should be performed in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Imine (from Protocol 1), 1.0 eq.

• 2-(chlorosulfonyl)-2-methylpropanoic acid, 1.2 eq.

• Triethylamine (Et₃N), freshly distilled, 1.5 eq.

• Anhydrous Dichloromethane (DCM)

• Schlenk flask or oven-dried, three-neck round-bottom flask with septum, N₂ inlet, and dropping funnel

• Magnetic Stirrer and Stir Bar

• Ice/salt water bath or cryocooler

Procedure:

• Set up an oven-dried flask under a positive pressure of nitrogen.

• Dissolve the imine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

• Cool the solution to -78 °C (dry ice/acetone bath) or 0 °C (ice bath). Low temperature is crucial for controlling the reaction.[6]

• In a separate flask or dropping funnel, prepare a solution of 2-(chlorosulfonyl)-2-methylpropanoic acid (1.2 eq.) in anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the cold, stirring imine/base solution over 30-60 minutes. A slow addition rate is critical to maintain a low concentration of the reactive sulfene intermediate, minimizing side reactions.[5]

• After the addition is complete, allow the reaction to stir at the low temperature for an additional 1-2 hours, then let it slowly warm to room temperature overnight.

• Monitor the reaction by TLC until the starting imine is consumed.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure β-sultam.

Figure 3: Experimental workflow for the two-stage synthesis of β-sultams.

Part IV: Troubleshooting and Optimization

Even with robust protocols, challenges can arise. Understanding potential failure modes is key to efficient optimization.

Problem Observed	Potential Cause	Recommended Solution
Low or no product yield; starting material recovered	1. Inactive reagents (moisture contamination).2. Insufficiently strong or hindered base.3. Reaction temperature too low for the specific substrates.	1. Use freshly distilled solvents and triethylamine. Ensure glassware is scrupulously dry.[5]2. Confirm use of triethylamine or a similar hindered base.3. Allow the reaction to warm slowly to room temperature and stir for a longer period (24h).
Formation of a white precipitate (Et₃N·HCl) but low yield of desired product	The generated sulfene is not being trapped efficiently and is undergoing polymerization or other side reactions.[5]	1. Ensure the imine is sufficiently nucleophilic. Electron-donating groups on the imine can increase its reactivity.[8]2. Check stoichiometry; ensure the imine is not the limiting reagent.3. Perform the addition of sulfonyl chloride at an even slower rate.
Multiple unidentified spots on TLC; tar-like substances form	Polymerization of the highly reactive sulfene intermediate due to localized high concentrations or elevated temperature.	1. Lower the reaction temperature significantly (-78 °C is recommended).2. Ensure rapid and efficient stirring.3. Dilute the reaction mixture further by using more solvent.[5]
Formation of sulfonamide byproduct	The amine base (Et₃N) is reacting as a nucleophile with the sulfene or the sulfonyl chloride.	1. This is less common with a hindered base like Et₃N but can occur. Ensure the base is not in vast excess.2. Lowering the temperature can further favor the desired cycloaddition pathway.

Conclusion

2-(Chlorosulfonyl)-2-methylpropanoic acid is a valuable and highly effective precursor for the in situ generation of dimethylsulfene. The core mechanism of action involves a base-promoted E2 elimination to yield the reactive sulfene, which is immediately trapped by an imine in a Sulfa-Staudinger [2+2] cycloaddition. This process, which proceeds through a zwitterionic intermediate, provides a reliable route to substituted β-sultams. By carefully controlling reaction parameters—particularly temperature, reagent stoichiometry, and the choice of a non-nucleophilic base—researchers can effectively harness this chemistry to construct complex sulfur-containing heterocycles for applications in medicinal chemistry and materials science.

References

• Organic Chemistry Portal. (n.d.). Staudinger Synthesis. Retrieved from [Link]

• Wikipedia. (2023, October 29). Staudinger synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). An overview on the synthesis and reactions of sulfines. Retrieved from [Link]

• Grokipedia. (n.d.). Sulfene. Retrieved from [Link]

• Royal Society of Chemistry. (2023, November 16). Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Enantioselective Staudinger Synthesis of β-Lactams Catalyzed by a Planar-Chiral Nucleophile. Retrieved from [Link]

• ResearchGate. (n.d.). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel and Recent Synthesis and Applications of β-Lactams. Retrieved from [Link]

• Wikipedia. (2023, April 20). Sulfene. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1 Reactions between the six-membered cyclic imine 1 and sulfonyl chlorides 3-6. Retrieved from [Link]

• Master Organic Chemistry. (2022, March 7). Imines – Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• Walsh Medical Media. (2007, December 6). Cycloaddition Reaction of Imines with Acid Chlorides in the Presence of a Tertiary Base: Variation of the Methods for. Retrieved from [Link]

• MDPI. (2008, May 24). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Retrieved from [Link]

• OperaChem. (2024, October 21). Imine formation-Typical procedures. Retrieved from [Link]

Sources

• 1. Staudinger synthesis - Wikipedia [en.wikipedia.org]
• 2. Sulfene — Grokipedia [grokipedia.com]
• 3. Sulfene - Wikipedia [en.wikipedia.org]
• 4. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. researchgate.net [researchgate.net]
• 8. Staudinger Synthesis [organic-chemistry.org]
• 9. Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05286A [pubs.rsc.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Imine formation-Typical procedures - operachem [operachem.com]

A Technical Guide to the Solubility Profile of 2-(chlorosulfonyl)-2-methylpropanoic Acid in Polar Aprotic Solvents

Preamble: Navigating the Complexities of a Reactive Intermediate

For the drug development professional and the research scientist, understanding the solubility of an active pharmaceutical ingredient (API) or a key intermediate is not merely a matter of academic curiosity; it is a cornerstone of process development, reaction optimization, and formulation design. The compound at the heart of this guide, 2-(chlorosulfonyl)-2-methylpropanoic acid, presents a unique and compelling challenge. Its bifunctional nature, possessing both a polar carboxylic acid and a highly reactive sulfonyl chloride group, dictates a complex interplay of solubility and stability.

This document serves as an in-depth technical guide to understanding, predicting, and experimentally determining the solubility of this compound in polar aprotic solvents. It is structured to move from theoretical underpinnings to practical, field-tested methodologies. As specific quantitative solubility data for 2-(chlorosulfonyl)-2-methylpropanoic acid is not extensively available in peer-reviewed literature, this guide emphasizes the predictive frameworks and robust experimental designs necessary to generate this critical data in your own laboratory setting. We will explore not just the "how" but the critical "why" behind each step, ensuring a scientifically sound approach to a challenging chemical system.

Molecular Profile and Inherent Reactivity

2-(chlorosulfonyl)-2-methylpropanoic acid (C₅H₉ClO₄S) is a fascinating molecule where two distinct functional groups are attached to the same quaternary carbon.[1] This unique arrangement governs its chemical behavior.

• The Carboxylic Acid Moiety (-COOH): This group is polar and capable of acting as a hydrogen bond donor and acceptor. This feature typically imparts solubility in polar solvents.[2]

• The Sulfonyl Chloride Moiety (-SO₂Cl): This is a potent electrophilic group, making the sulfur atom highly susceptible to nucleophilic attack.[3] It is well-documented that sulfonyl chlorides react exothermically, and sometimes violently, with nucleophiles, including water, alcohols, and even amines.[3][4] This reactivity is the primary challenge in handling this compound and measuring its physical properties.

The central challenge, therefore, is that the very solvents in which the carboxylic acid group would promote solubility may present reactivity risks for the sulfonyl chloride group. Polar aprotic solvents are often chosen for reactions involving sulfonyl chlorides to avoid the introduction of protic nucleophiles like water or alcohols.[5] However, trace amounts of water in these solvents can lead to rapid hydrolysis, forming the corresponding sulfonic acid and hydrochloric acid, fundamentally altering the solubility profile and reaction outcomes.[6]

Safety Imperative: Due to its reactive nature, 2-(chlorosulfonyl)-2-methylpropanoic acid must be handled with stringent safety protocols. It is corrosive and a lachrymator.[4][6] All manipulations should be conducted in a certified chemical fume hood, with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[7][8] Ensure all glassware is scrupulously dried, and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.[9]

Theoretical Framework: Predicting Solubility

Before embarking on experimental work, a theoretical assessment can guide solvent selection and predict likely outcomes. The principle of "like dissolves like" is a useful starting point, but a more nuanced understanding can be gained from concepts like Hansen Solubility Parameters (HSP).[5][10]

HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δd: Dispersion forces

• δp: Polar forces

• δh: Hydrogen bonding forces[11][12]

A solvent is likely to dissolve a solute if their HSP values are similar. For 2-(chlorosulfonyl)-2-methylpropanoic acid, we can predict a complex HSP profile:

• The alkyl backbone and chlorine atom contribute to δd .

• The highly polar sulfonyl chloride and carboxylic acid groups contribute significantly to δp .

• The carboxylic acid group is a strong contributor to δh .

Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), and Tetrahydrofuran (THF) are characterized by high dielectric constants and large dipole moments, making them good candidates for dissolving polar molecules.[5][13] They can effectively solvate the polar regions of our target molecule through dipole-dipole interactions. However, they lack strong hydrogen-bond-donating capabilities, which minimizes their reactivity towards the sulfonyl chloride group compared to protic solvents.[5]

The logical relationship between the solute, solvent, and resulting solubility is illustrated below.

Caption: Factors influencing the solubility and stability of the target compound.

Experimental Determination of Solubility

Given the reactive nature of the solute, a meticulously designed experimental protocol is required. The isothermal saturation method, also known as the shake-flask method, is a robust technique for determining thermodynamic solubility.[14] The following protocol is a self-validating system designed to minimize solute degradation.

Materials and Equipment

• 2-(chlorosulfonyl)-2-methylpropanoic acid (as pure as possible)

• Anhydrous grade polar aprotic solvents (e.g., DMF, DMSO, ACN, THF)

• Inert gas supply (Nitrogen or Argon)

• Schlenk line or glove box

• Thermostatted shaker incubator

• Gas-tight syringes and needles

• Syringe filters (PTFE, 0.22 µm)

• Scintillation vials with PTFE-lined caps

• Analytical balance (4 decimal places)

• HPLC or UPLC system with a suitable detector (e.g., UV-Vis or MS)

Step-by-Step Experimental Protocol

• Solvent Preparation: Use freshly opened anhydrous solvents or dry them using appropriate methods (e.g., molecular sieves) under an inert atmosphere. The water content should be verified to be minimal (<50 ppm) via Karl Fischer titration.

• Sample Preparation: In an inert atmosphere (glove box or Schlenk line), add an excess amount of 2-(chlorosulfonyl)-2-methylpropanoic acid to a pre-weighed, oven-dried scintillation vial. The excess solid should be clearly visible.

• Equilibration: Add a known volume (e.g., 2.0 mL) of the anhydrous solvent to the vial. Seal the vial tightly with a PTFE-lined cap.

• Incubation: Place the vials in a thermostatted shaker set to the desired temperature (e.g., 25 °C). Shake the vials at a constant rate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary kinetic study is advised to determine the time required to reach a plateau in concentration.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to permit the excess solid to settle.

• Sample Withdrawal: Carefully withdraw a sample of the supernatant using a gas-tight syringe. Immediately attach a 0.22 µm PTFE syringe filter and dispense the clear, saturated solution into a pre-weighed vial for gravimetric analysis or into a volumetric flask for chromatographic analysis. This step must be performed swiftly to minimize temperature fluctuations.

• Quantification:

  • Gravimetric Method: Weigh the vial containing the filtered supernatant. Evaporate the solvent under a gentle stream of inert gas at a low temperature to obtain the mass of the dissolved solid.

  • Chromatographic Method (Recommended): Dilute the filtered supernatant with a suitable mobile phase to a concentration within the calibrated range of the HPLC/UPLC. Analyze the sample and determine the concentration against a previously prepared calibration curve. This method has the advantage of simultaneously confirming the stability of the compound, as degradation products would appear as separate peaks.[15]

• Data Reporting: Calculate the solubility in grams of solute per 100 g of solvent ( g/100g ) or in mol/L. The experiment should be performed in triplicate for each solvent to ensure reproducibility.

The following diagram outlines this experimental workflow.

Caption: Workflow for the isothermal equilibrium solubility determination.

Predicted Solubility Profile and Discussion

While experimental determination is paramount, a predicted profile based on chemical principles provides a valuable starting point for solvent screening.

Polar Aprotic Solvent	Predicted Solubility	Rationale and Field Insights
Dimethylformamide (DMF)	Very High	DMF's high polarity and hydrogen bond accepting capability will strongly solvate both the carboxylic acid and sulfonyl chloride moieties. It is an excellent solvent for many polar organic compounds.
Dimethyl Sulfoxide (DMSO)	Very High	Similar to DMF, DMSO is a highly polar solvent capable of dissolving a wide range of substances. Caution: While aprotic, DMSO can be oxidized, and sulfonyl chlorides are reactive. Long-term stability of the solute in DMSO should be experimentally verified.
Acetonitrile (ACN)	High	ACN is sufficiently polar to dissolve the compound, though perhaps to a lesser extent than DMF or DMSO. Its lower viscosity and UV transparency make it an excellent choice for subsequent chromatographic analysis.
Tetrahydrofuran (THF)	Medium to High	THF is a moderately polar ether. It will effectively solvate the molecule, but its lower dielectric constant compared to DMF or ACN may result in slightly lower overall solubility. It is a good, less reactive choice.[16]
Acetone	Medium to High	Acetone is a polar aprotic ketone that should readily dissolve the compound. Its volatility can be a consideration during handling and analysis.

Causality in Solvent Choice: The selection of a solvent is not merely about maximizing solubility but also ensuring the stability of the solute for the duration of the experiment or reaction. For this reason, while DMF and DMSO are predicted to be the best solvents, ACN or THF might be preferred for kinetic studies or reactions where even minor solvent-induced degradation is a concern. The use of HPLC analysis in the solubility determination protocol is a self-validating system, as it provides direct evidence of the solute's integrity during the equilibration period.[15]

Conclusion

The solubility profile of 2-(chlorosulfonyl)-2-methylpropanoic acid in polar aprotic solvents is governed by a delicate balance between the high polarity imparted by its functional groups and the inherent reactivity of the sulfonyl chloride moiety. This guide provides the necessary theoretical framework and a robust, safety-conscious experimental protocol for researchers to confidently determine this critical parameter. A predictive assessment suggests high solubility in common polar aprotic solvents like DMF, DMSO, and ACN. However, due to the compound's reactivity, especially its sensitivity to hydrolysis, meticulous experimental technique, including the use of anhydrous solvents and an inert atmosphere, is not just recommended—it is essential for obtaining accurate and reliable data. The insights gained from such a study will empower scientists to make informed decisions in process chemistry, reaction optimization, and the broader field of drug development.

References

• NextSDS. methyl 2-(chlorosulfonyl)-2-methylpropanoate — Chemical Substance Information. NextSDS. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - Sulfuryl chloride. Cole-Parmer. Available from: [Link]

• New Jersey Department of Health. BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. NJ.gov. Available from: [Link]

• Cengage. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Cengage. Available from: [Link]

• Selzer, T., et al. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Pharmaceutical Review. Available from: [Link]

• IPCS INCHEM. ICSC 0198 - SULPHURYL CHLORIDE. INCHEM. Available from: [Link]

• JoVE. (2015). Determining the Solubility Rules of Ionic Compounds. Journal of Visualized Experiments. Available from: [Link]

• Adscientis. Hansen Solubility Parameters (HSP). Adscientis. Available from: [Link]

• Wikipedia. Hansen solubility parameter. Wikipedia. Available from: [Link]

• Hansen, C. Hansen Solubility Parameters. Hansen-Solubility. Available from: [Link]

• National Institutes of Health. Sulfuryl chloride | SO2Cl2 | CID 24648. PubChem. Available from: [Link]

• Molport. methyl 2-(chlorosulfonyl)-2-methylpropanoate | 55896-98-5. Molport. Available from: [Link]

• van der Water, S., et al. (2020). Revisiting Hansen Solubility Parameters by Including Thermodynamics. PMC. Available from: [Link]

• Schoff, C.K. (2018). Hansen Solubility Parameters (HSP): 1—Introduction. American Coatings Association. Available from: [Link]

• Ghaffari, A., et al. (2023). Physics-Based Solubility Prediction for Organic Molecules. PMC. Available from: [Link]

• Chemspace. The Chemistry of Sulfonyl Chlorides: Synthesis, Reactivity, and Industrial Uses. Chemspace. Available from: [Link]

• LookChem. 2-chloro-2-methylpropanoic acid. LookChem. Available from: [Link]

• Wikipedia. Sulfuryl chloride. Wikipedia. Available from: [Link]

• Royal Society of Chemistry. (2023). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. RSC Publishing. Available from: [Link]

• Ashenhurst, J. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available from: [Link]

• Cheméo. Chemical Properties of Propanoic acid, 2-chloro, 2-methylpropyl ester (CAS 62108-67-2). Cheméo. Available from: [Link]

• Michigan State University. Solvents. MSU Chemistry. Available from: [Link]

• National Institutes of Health. 2-Chloro-2-methylpropanoic acid | C4H7ClO2 | CID 68987. PubChem. Available from: [Link]

Sources

• 1. molport.com [molport.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 7. nj.gov [nj.gov]
• 8. chemicalbook.com [chemicalbook.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 11. Solubility parameters (HSP) [adscientis.com]
• 12. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 13. Solvents [www2.chemistry.msu.edu]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. lifechemicals.com [lifechemicals.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Reactive Intermediates of 2-(Chlorosulfonyl)-2-methylpropanoic Acid: Mechanistic Pathways and Synthetic Applications

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

In modern medicinal chemistry, bifunctional building blocks are critical for the rapid assembly of complex pharmacophores. 2-(Chlorosulfonyl)-2-methylpropanoic acid (CSMPA) is a highly versatile, bifunctional reagent featuring both a carboxylic acid and a sulfonyl chloride moiety. It is frequently utilized in the synthesis of advanced therapeutics, including RORγT inhibitors for autoimmune diseases [1].

However, the true synthetic power of CSMPA lies in its ability to selectively generate distinct reactive intermediates based on the activation conditions. Unlike standard sulfonyl chlorides, the structural topology of CSMPA—specifically its gem-dimethyl group—fundamentally alters its reactivity profile. This whitepaper details the causality behind these divergent pathways, providing self-validating protocols and mechanistic insights for generating three core reactive intermediates: the bis-electrophilic acyl chloride, the highly strained cyclic sulfocarboxylic anhydride, and the desulfonylated tertiary radical.

Structural Basis: The Role of the Gem-Dimethyl Group

The reactivity of CSMPA is dictated by the quaternary α-carbon bearing two methyl groups. This structural feature enforces two critical mechanistic constraints:

• Prevention of Sulfene Formation: Standard aliphatic sulfonyl chlorides undergo dehydrohalogenation in the presence of amine bases to form highly reactive sulfenes (R₂C=SO₂). Because CSMPA lacks an α-proton, sulfene formation is structurally impossible. This forces base-mediated reactions down an alternative intramolecular pathway.

• The Thorpe-Ingold Effect: The bulky gem-dimethyl groups compress the internal bond angle between the carboxylate and the sulfonyl chloride. This angle compression exponentially increases the rate of intramolecular cyclization, favoring the formation of a strained 4-membered ring over intermolecular side reactions.

Divergent reactivity pathways of 2-(chlorosulfonyl)-2-methylpropanoic acid.

Profiling the Reactive Intermediates

Intermediate A: 2-(Chlorosulfonyl)-2-methylpropanoyl chloride

When treated with chlorinating agents, the carboxylic acid is converted to an acyl chloride, yielding a potent bis-electrophile [2]. Because the sulfonyl chloride is already fully oxidized and halogenated, it remains orthogonal to standard Vilsmeier-Haack activation. This intermediate allows for sequential, stepwise functionalization: the harder acyl chloride typically reacts first with aliphatic amines at low temperatures, allowing the sulfonyl chloride to be trapped subsequently by a different nucleophile.

Intermediate B: 3,3-Dimethyl-1,2-oxathietan-4-one 2,2-dioxide

When CSMPA is treated with a mild, non-nucleophilic base (e.g., Triethylamine), the carboxylic acid is deprotonated. Driven by the Thorpe-Ingold effect, the carboxylate oxygen attacks the electrophilic sulfur atom, displacing the chloride ion. This forms a highly strained 1,2-oxathietan-4-one 2,2-dioxide ring [3]. This cyclic mixed anhydride is incredibly electrophilic. Nucleophilic attack (e.g., by an aniline) selectively opens the ring. Due to the hard-soft acid-base (HSAB) principles, hard nucleophiles preferentially attack the carbonyl carbon, extruding the sulfonate leaving group to form an amide.

Intramolecular cyclization mechanism forming the 1,2-oxathietane intermediate.

Intermediate C: 2-Carboxypropan-2-yl Radical

Aliphatic sulfonyl chlorides are excellent precursors for carbon-centered radicals via photoredox catalysis [4]. Under single-electron transfer (SET) conditions, the -SO₂Cl group undergoes mesolytic cleavage to yield a sulfonyl radical, which rapidly extrudes SO₂ gas. This generates the tertiary 2-carboxypropan-2-yl radical. This radical is highly stabilized by hyperconjugation from the gem-dimethyl groups and the electron-withdrawing nature of the adjacent carboxylic acid, making it an ideal intermediate for Minisci-type C-H functionalizations or alkene additions.

Quantitative Data Summary

The following table summarizes the kinetic and thermodynamic properties of the three primary intermediates, providing a comparative baseline for experimental design.

Reactive Intermediate	Generation Reagents	Approx. Half-Life	Electrophilicity / Character	Primary Synthetic Utility
Bis-electrophile (Acyl Chloride)	SOCl₂, cat. DMF, DCM	> 6 months (at -20°C)	Hard bis-electrophile	Stepwise synthesis of cyclic sulfonamides / dual-functionalization.
Cyclic Anhydride (1,2-Oxathietane)	Et₃N, dry THF (0°C)	< 5 minutes (highly strained)	Bimodal electrophile	Regioselective mono-amidation with latent sulfonate generation.
Tertiary Radical (Desulfonylated)	fac-Ir(ppy)₃, DIPEA, Blue LED	Transient (< 1 ns)	Nucleophilic tertiary radical	C-C bond formation (ATRA, Minisci reactions).

Step-by-Step Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The success of intermediate generation is confirmed by specific trapping events.

Protocol 1: Generation and Trapping of the Bis-Electrophile

Causality: Catalytic DMF reacts with SOCl₂ to form the Vilsmeier-Haack reagent, which selectively activates the carboxylic acid without degrading the sulfonyl chloride.

• Setup: Flame-dry a 50 mL round-bottom flask under Argon. Add CSMPA (1.0 equiv, 5.0 mmol) and anhydrous Dichloromethane (DCM, 20 mL).

• Activation: Cool the solution to 0 °C. Add Thionyl chloride (1.5 equiv, 7.5 mmol) dropwise, followed by exactly 2 drops of anhydrous DMF.

• Reaction: Remove the ice bath and stir at room temperature for 3 hours. Gas evolution (SO₂ and HCl) indicates successful acyl chloride formation.

• Validation (Trapping): Concentrate the mixture in vacuo to remove excess SOCl₂. Redissolve in DCM (10 mL) at -78 °C. Slowly add a primary aliphatic amine (1.0 equiv) and DIPEA (1.1 equiv). The amine will selectively attack the harder acyl chloride, leaving the sulfonyl chloride intact for subsequent LC-MS verification.

Protocol 2: In Situ Generation of the Cyclic Sulfocarboxylic Anhydride

Causality: Strict temperature control is required because the 1,2-oxathietan-4-one 2,2-dioxide is highly strained and prone to thermal degradation (loss of SO₂ to form an α-lactone).

• Setup: In a rigorously dried flask under Argon, dissolve CSMPA (1.0 equiv, 2.0 mmol) in anhydrous THF (15 mL).

• Cyclization: Cool the solution to precisely -20 °C using a dry ice/ethylene glycol bath. Add Triethylamine (1.05 equiv) dropwise over 5 minutes. A white precipitate (Et₃N·HCl) will immediately form, visually validating the cyclization event.

• Trapping: Stir for exactly 5 minutes at -20 °C to ensure complete cyclization. Immediately add the target nucleophile (e.g., a substituted aniline, 1.0 equiv).

• Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with 1M HCl. The resulting product will be the amide, with the sulfonic acid moiety liberated.

Protocol 3: Photoredox-Catalyzed Desulfonylative Radical Generation

Causality: DIPEA acts as a reductive quencher for the excited photocatalyst. The reduced Ir(II) transfers an electron to the -SO₂Cl group, initiating mesolytic cleavage and rapid SO₂ extrusion.

• Setup: In a 10 mL Schlenk tube, combine CSMPA (1.5 equiv), the target alkene (1.0 equiv), and the photocatalyst fac-Ir(ppy)₃ (1 mol%).

• Solvent & Base: Add degassed Acetonitrile (5 mL) and DIPEA (2.0 equiv).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove oxygen, which would otherwise quench the radical intermediate.

• Irradiation: Irradiate the mixture with a 450 nm Blue LED at room temperature for 16 hours.

• Validation: Analyze the crude mixture via NMR. The complete disappearance of the gem-dimethyl singlet of the starting material and the appearance of a new shifted gem-dimethyl peak confirms successful desulfonylation and C-C bond formation.

References

• Google Patents (WO2015095795A1)

• Matrix isolated 1,2-oxathietan-4-one 2-oxide: a 2π+ 2π adduct of sulphur dioxide and keten Royal Society of Chemistry (Chemical Communications) URL:[Link]

• Visible Light-Mediated Decarboxylation Rearrangement Cascade of ω-Aryl-N-(acyloxy)phthalimides The Journal of Organic Chemistry - ACS Publications URL:[Link]

Methodological & Application

Application Notes and Protocols for the Synthesis of Sulfonamides using 2-(Chlorosulfonyl)-2-methylpropanoic Acid

Executive Summary

This application note provides a comprehensive, field-validated guide for the synthesis of sulfonamides and cyclic sultams using 2-(chlorosulfonyl)-2-methylpropanoic acid [1] and its esterified derivatives. Designed for medicinal chemists and drug development professionals, this guide details the mechanistic rationale, step-by-step experimental workflows, and self-validating troubleshooting systems required to handle this bifunctional reagent effectively.

Mechanistic Insights & Reagent Profile

Sulfonamides represent a critical class of pharmacologically active compounds, widely recognized for their antibacterial, antiviral, and anticancer properties[2]. The synthesis of these compounds using 2-(chlorosulfonyl)-2-methylpropanoic acid offers unique structural advantages due to the presence of the α -gem-dimethyl group.

The Causality of the Gem-Dimethyl Group

When designing synthetic routes with aliphatic sulfonyl chlorides, chemists often face the challenge of α -deprotonation. In the presence of a base (e.g., triethylamine), standard aliphatic sulfonyl chlorides can eliminate HCl to form a highly reactive sulfene intermediate , leading to complex oligomeric mixtures and low yields.

The use of 2-(chlorosulfonyl)-2-methylpropanoic acid entirely bypasses this failure mode. The causality is twofold:

• Steric Shielding & Lack of α -Protons : The gem-dimethyl moiety replaces the α -protons, making sulfene formation chemically impossible. This ensures the sulfonyl chloride strictly acts as an electrophile for the incoming amine.

• The Thorpe-Ingold Effect : If the downstream goal is to synthesize a cyclic sulfonamide (sultam), the gem-dimethyl group compresses the internal bond angle between the reactive termini. This entropically favors intramolecular cyclization (the Thorpe-Ingold effect), dramatically accelerating ring-closure rates and allowing for milder reaction conditions compared to unbranched precursors[3],[4].

Note on Reagent Selection: To prevent the free carboxylic acid from interfering with the highly reactive sulfonyl chloride (which can lead to mixed anhydrides or polymerization), it is standard practice to begin the workflow with an esterified derivative, such as ethyl 2-(chlorosulfonyl)-2-methylpropanoate . The ester is subsequently hydrolyzed post-sulfonylation[5].

Experimental Workflows

The following protocols describe a robust, three-phase system for generating linear sulfonamide acids and cyclic sultams.

Workflow for the synthesis of linear sulfonamides and cyclic sultams.

Phase 1: Intermolecular Sulfonylation

Objective : Form the sulfonamide bond while keeping the carboxylate protected.

• Reaction Setup : In an oven-dried round-bottom flask under an argon atmosphere, dissolve the desired primary or secondary amine (1.1 equiv) and triethylamine (1.5 equiv) in anhydrous dichloromethane (DCM) (approx. 0.2 M concentration).

• Temperature Control : Submerge the flask in an ice-water bath to achieve an internal temperature of 0 °C. Causality: The reaction is highly exothermic; maintaining 0 °C prevents the thermal degradation of the sulfonyl chloride and minimizes potential side reactions.

• Reagent Addition : Dissolve ethyl 2-(chlorosulfonyl)-2-methylpropanoate (1.0 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring amine mixture over 30 minutes.

• Propagation : Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor via TLC (Hexanes/Ethyl Acetate) until the sulfonyl chloride is fully consumed[2].

• Work-up (Self-Validating Step) : Quench the reaction with 1M HCl. Transfer to a separatory funnel. The 1M HCl wash strictly protonates and removes any unreacted aliphatic amines and the triethylamine base into the aqueous layer. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Phase 2: Ester Hydrolysis

Objective : Unmask the carboxylic acid for downstream applications.

• Solvent System : Dissolve the crude sulfonamide ester from Phase 1 in a 4:1 mixture of Ethanol/Water (0.1 M).

• Hydrolysis : Add Lithium Hydroxide monohydrate (LiOH·H₂O) (3.0 equiv). Stir the mixture at room temperature or gentle reflux (60 °C) for 1–2 hours[5].

• Isolation : Concentrate the mixture under reduced pressure to remove the ethanol. Dilute the remaining aqueous layer with water and wash once with diethyl ether to remove non-polar organic impurities.

• Acidification : Cool the aqueous layer to 0 °C and carefully acidify to pH 2–3 using 1M HCl. The sulfonamide acid will precipitate. Extract with Ethyl Acetate (3 × 20 mL), dry over Na₂SO₄, and concentrate to yield the pure sulfonamide acid.

Phase 3: Intramolecular Cyclization (Optional Sultam Formation)

Objective : Capitalize on the Thorpe-Ingold effect to form a cyclic sultam.

• Activation : Dissolve the sulfonamide acid in anhydrous DMF. Add a coupling reagent such as HATU (1.2 equiv) and DIPEA (2.0 equiv).

• Cyclization : If the original amine contained a secondary nucleophilic handle (e.g., an amino-alcohol or diamine), the activated carboxylate will undergo rapid intramolecular cyclization. Stir at room temperature for 4 hours.

• Purification : Dilute with water, extract with Ethyl Acetate, and purify via flash column chromatography.

Quantitative Data Summary

The following table summarizes representative quantitative data for the synthesis of various sulfonamide derivatives using the esterified 2-(chlorosulfonyl)-2-methylpropanoic acid protocol.

Amine Reactant	Product Derivative (Post-Hydrolysis)	Yield (%)	Purity (HPLC)	Reaction Time (Phase 1)
Aniline	2-methyl-2-(N-phenylsulfamoyl)propanoic acid	84%	>95%	4.0 h
Benzylamine	2-(N-benzylsulfamoyl)-2-methylpropanoic acid	89%	>98%	3.0 h
Morpholine	2-methyl-2-(morpholinosulfonyl)propanoic acid	92%	>98%	2.0 h
Piperidine	2-methyl-2-(piperidine-1-sulfonyl)propanoic acid	90%	>98%	2.0 h
2-Aminoethanol	1,1-dimethyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide (Sultam)	78%	>95%	6.0 h (Total)

Data reflects typical yields isolated after Phase 2 (or Phase 3 for the sultam). The high yields for secondary amines (Morpholine, Piperidine) highlight the efficiency of the electrophilic capture.

Troubleshooting & Self-Validating Systems

To ensure scientific integrity, the protocol incorporates several self-validating checkpoints:

• Incomplete Sulfonylation (TLC Check) : If starting material persists after 4 hours, the amine may be sterically hindered or deactivated (e.g., electron-poor anilines). Action : Elevate the reaction temperature to 40 °C or switch the base from Triethylamine to Pyridine, which can act as a nucleophilic catalyst.

• Premature Hydrolysis of Sulfonyl Chloride : If the yield is exceptionally low and TLC shows a highly polar baseline spot during Phase 1, moisture has contaminated the reaction. Action : Ensure DCM is strictly anhydrous and glassware is flame-dried. The sulfonyl chloride must be stored under inert gas and protected from humidity.

• pH Validation during Work-up : During Phase 2 isolation, the precipitation of the sulfonamide acid is strictly pH-dependent. If no precipitate forms, verify the aqueous layer has reached pH 2. Sulfonamides possess an acidic N-H proton (pKa ~10), meaning over-basification keeps them water-soluble, while proper acidification ensures organic extraction.

References

• 1314967-30-0_2-(Chlorosulfonyl)-2-methylpropanoic acid - cas号查询. chemsrc.com.
• Application Notes & Protocols for the Synthesis of Sulfonamides using Ethyl 4-(chlorosulfonyl)benzoate. benchchem.com.
• Discovery of N-Ethyl Sulfonamide Derivatives as Potent Intestinal-Restricted Farnesoid X Receptor Antagonists for the Treatment of Metabolic Disorders. acs.org.
• Intramolecular oxa-Michael and Baylis Hillman Strategies towards Sultam Library Production. ku.edu.
• Catalytic Intramolecular Aminoarylation of Unactivated Alkenes with Aryl Sulfonamides. chemrxiv.org.

Sources

• 1. 1314967-30-0_CAS号:1314967-30-0_2-(Chlorosulfonyl)-2-methylpropanoic acid - 化源网 [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. DSpace [kuscholarworks.ku.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Selective Esterification of 2-(Chlorosulfonyl)-2-methylpropanoic Acid

Authored by: A Senior Application Scientist

Abstract

This document provides a detailed, step-by-step protocol for the selective esterification of the carboxylic acid moiety of 2-(chlorosulfonyl)-2-methylpropanoic acid. Given the presence of two highly reactive functional groups—a carboxylic acid and a sulfonyl chloride—this procedure employs a mild activation strategy to ensure high selectivity and yield of the desired ester product. These application notes are intended for researchers, scientists, and drug development professionals who require a robust and reliable method for synthesizing this class of bifunctional molecules, which are valuable intermediates in medicinal chemistry and materials science. The causality behind experimental choices, safety considerations, and purification strategies are explained in depth to ensure successful implementation.

Introduction: The Synthetic Challenge and Strategic Approach

2-(Chlorosulfonyl)-2-methylpropanoic acid is a bifunctional molecule of significant interest in the synthesis of novel therapeutic agents and functional polymers. The presence of both a carboxylic acid and a sulfonyl chloride group offers multiple avenues for chemical modification. However, this dual reactivity also presents a significant synthetic challenge: how to selectively modify one group while leaving the other intact. The sulfonyl chloride is highly susceptible to nucleophilic attack by alcohols, which could lead to the formation of a sulfonate ester, and is also readily hydrolyzed by water. Standard esterification methods, such as the acid-catalyzed Fischer esterification, are generally incompatible with this substrate due to the harsh conditions that would lead to side reactions with the sensitive sulfonyl chloride group.[1]

Therefore, a successful protocol requires a mild and selective method for activating the carboxylic acid. The Steglich esterification, which utilizes a carbodiimide coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or the more water-soluble N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), in the presence of a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP), is an ideal approach.[2][3] This method proceeds under neutral conditions and at low temperatures, which preserves the integrity of the sulfonyl chloride moiety.[2]

Health and Safety Precautions

Working with 2-(chlorosulfonyl)-2-methylpropanoic acid and its reagents requires strict adherence to safety protocols due to their inherent hazards.

• 2-(Chlorosulfonyl)-2-methylpropanoic Acid: This compound is expected to be corrosive and a strong irritant to the skin, eyes, and respiratory tract. It will react violently with water and bases.[4][5] All handling must be conducted in a certified chemical fume hood.

• Reagents: Dichloromethane is a suspected carcinogen. Carbodiimides like DCC are potent allergens.[2]

• Personal Protective Equipment (PPE): At a minimum, a lab coat, chemical splash goggles, and nitrile gloves are mandatory.[6][7]

• Work Environment: Ensure a well-ventilated workspace. An emergency eyewash station and safety shower must be readily accessible.[8] All glassware must be thoroughly dried to prevent hydrolysis of the sulfonyl chloride. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: Steglich-Type Esterification

This protocol details the esterification of 2-(chlorosulfonyl)-2-methylpropanoic acid with a generic primary or secondary alcohol.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(Chlorosulfonyl)-2-methylpropanoic acid	≥95%	Varies	Store under inert gas, away from moisture.
Alcohol (R-OH)	Anhydrous	Varies	e.g., Ethanol, Benzyl alcohol.
N,N'-Dicyclohexylcarbodiimide (DCC)	≥99%	Varies	Potent allergen, handle with care.[2]
4-(Dimethylamino)pyridine (DMAP)	≥99%	Varies	Catalyst.
Dichloromethane (DCM)	Anhydrous	Varies	Solvent.
Hydrochloric Acid (HCl)	1 M aqueous	Varies	For work-up.
Saturated Sodium Bicarbonate Solution (NaHCO₃)	Aqueous	In-house prep.	For work-up.
Brine (Saturated NaCl solution)	Aqueous	In-house prep.	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Reagent Grade	Varies	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Varies	For column chromatography.
Round-bottom flask, magnetic stirrer, stir bar, separatory funnel, rotary evaporator, chromatography column	N/A	Varies	Standard laboratory glassware and equipment.

Step-by-Step Procedure

• Reaction Setup:

  • Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet.

  • Maintain a positive pressure of dry nitrogen throughout the reaction.

• Reagent Addition:

  • To the flask, add 2-(chlorosulfonyl)-2-methylpropanoic acid (1.0 eq).

  • Add the desired alcohol (1.1 eq) and a catalytic amount of DMAP (0.1 eq).

  • Dissolve the components in anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.1-0.2 M with respect to the starting acid.

• Initiation of Reaction:

  • Cool the stirred solution to 0 °C using an ice-water bath.

  • In a separate flask, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM.

  • Slowly add the DCC solution dropwise to the reaction mixture over 10-15 minutes. The slow addition is crucial to control the exotherm and prevent side reactions.

• Reaction Progression:

  • After the addition is complete, allow the reaction to stir at 0 °C for an additional 30 minutes.

  • Remove the ice bath and let the reaction warm to room temperature.

  • Continue stirring for 2-4 hours, or until the reaction is complete. Monitor the progress by Thin Layer Chromatography (TLC) by observing the consumption of the starting acid.

• Work-up and Purification:

  • Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Cool the mixture again to 0 °C to maximize precipitation.

  • Filter the reaction mixture through a sintered glass funnel to remove the DCU precipitate. Wash the precipitate with a small amount of cold DCM.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 1 M HCl (to remove DMAP and any unreacted DCC).

    • Saturated NaHCO₃ solution (to remove any unreacted carboxylic acid).

    • Brine (to remove residual water).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Final Purification:

  • The resulting crude product can be further purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

Visualization of the Experimental Workflow

The following diagram outlines the key steps of the esterification protocol.

Caption: Workflow for the selective esterification of 2-(chlorosulfonyl)-2-methylpropanoic acid.

Concluding Remarks

This protocol provides a reliable and selective method for the esterification of 2-(chlorosulfonyl)-2-methylpropanoic acid. The use of a Steglich-type esterification under mild, anhydrous conditions is key to achieving high yields while preserving the sensitive sulfonyl chloride functionality. Adherence to the described safety precautions and purification procedures is essential for the successful and safe synthesis of the target ester. The resulting product can then be used in subsequent reactions, such as nucleophilic substitution at the sulfonyl chloride, to generate a diverse range of complex molecules.

References

• TMP Chem. "Formation of Sulfonate Esters from Alcohols." YouTube, 29 May 2020. Available at: [Link]

• Shen, C., et al. "Iodobenzene-catalyzed synthesis of aryl sulfonate esters from aminoquinolines via remote radical C–O cross-coupling." RSC Publishing, 24 October 2017. Available at: [Link]

• Google Patents. "EP0983982A1 - Process for the preparation of aromatic or heteroaromatic sulfonyl chlorides.

• Wallace, D. J., et al. "Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids." PMC, 2009. Available at: [Link]

• Organic Chemistry Portal. "Acid to Ester - Common Conditions." Available at: [Link]

• Neises, B., & Steglich, W. "Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate." Organic Syntheses, 1985. Available at: [Link]

• Google Patents. "US4521595A - Process for the purification of esters.

• Vaia. "Problem 10 Treating 2-methyl-1-propanol wit..." Available at: [Link]

• Master Organic Chemistry. "SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi." 10 February 2014. Available at: [Link]

• Organic Chemistry Portal. "Ester synthesis by esterification." Available at: [Link]

• Quora. "What is the balanced chemical reaction between 2-methylpropanoic acid and ethanol, and what type of reaction is it?" 11 September 2016. Available at: [Link]

• OperaChem. "Fischer Esterification-Typical Procedures." 5 January 2024. Available at: [Link]

• Zhang, Y., et al. "Synthesis of chiral sulfinate esters by asymmetric condensation." PMC - NIH, 2022. Available at: [Link]

• Google Patents. "United States Patent (19).

• ResearchGate. "How to purify esterification product?" 15 April 2016. Available at: [Link]

• Chemistry LibreTexts. "17.6: Reactions of Alcohols." 22 September 2024. Available at: [Link]

• Chemguide. "esterification - alcohols and carboxylic acids." Available at: [Link]

• Baran Lab. "New Synthetic Technology for the Synthesis of Hindered r-Diazoketones via Acyl Mesylates." Available at: [Link]

• Justia Patents. "process for the purification of 2-phenyl-2-methyl-propanoic acid derivatives." 9 April 2015. Available at: [Link]

• MDPI. "Design and Synthesis of Highly Active Antimycobacterial Mutual Esters of 2-(2-Isonicotinoylhydrazineylidene)propanoic Acid." 14 December 2021. Available at: [Link]

• OpenStax Adaptation. "9.7 Reactions of Alcohols – Fundamentals of Organic Chemistry." Available at: [Link]

• Google Patents. "CN103232344A - Method for synthesizing S-2-methyl chloropropionate.

• Organic Syntheses. "THE USE OF POLYSTYRYLSULFONYL CHLORIDE RESIN AS A SOLID SUPPORTED CONDENSATION REAGENT FOR THE FORMATION OF ESTERS..." Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. "A Simple Preparative Synthesis of Isomeric 2-Chloroquinolinecarboxylic Esters." 29 November 2023. Available at: [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.com [fishersci.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. kishida.co.jp [kishida.co.jp]
• 7. enamine.enamine.net [enamine.enamine.net]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

The Strategic Integration of 2-(Chlorosulfonyl)-2-methylpropanoic Acid in Modern Drug Discovery: A Guide for Medicinal Chemists

In the intricate chess game of drug discovery, the strategic selection of molecular building blocks is paramount to achieving desired therapeutic outcomes. Among the vast arsenal available to medicinal chemists, 2-(chlorosulfonyl)-2-methylpropanoic acid has emerged as a particularly valuable scaffold. Its unique combination of a reactive sulfonyl chloride, a sterically demanding gem-dimethyl group, and a carboxylic acid handle provides a powerful toolkit for modulating the physicochemical and pharmacokinetic properties of drug candidates. This technical guide offers an in-depth exploration of the applications and experimental protocols associated with this versatile building block, empowering researchers to leverage its full potential in the design of next-generation therapeutics.

The Rationale: Why 2-(Chlorosulfonyl)-2-methylpropanoic Acid?

The efficacy of a drug molecule is a delicate balance of its interaction with the biological target and its ability to navigate the complex physiological environment. 2-(Chlorosulfonyl)-2-methylpropanoic acid offers a unique convergence of functionalities that address key aspects of modern drug design.

The Power of the Sulfonamide Moiety: A Privileged Pharmacophore

The primary utility of 2-(chlorosulfonyl)-2-methylpropanoic acid lies in its capacity to readily form sulfonamides upon reaction with primary or secondary amines.[1] Sulfonamides are a cornerstone in medicinal chemistry, celebrated for their ability to act as bioisosteres for amides and carboxylic acids.[2][3] This bioisosteric replacement can lead to significant improvements in a compound's profile:

• Enhanced Metabolic Stability: The sulfonamide bond is generally more resistant to enzymatic cleavage than the amide bond, leading to a longer in vivo half-life.

• Improved Physicochemical Properties: Sulfonamides can modulate a molecule's polarity, solubility, and hydrogen bonding capacity, which are critical for cell permeability and target engagement.[4]

• Directional Hydrogen Bonding: The sulfonamide group is a potent hydrogen bond donor and acceptor, facilitating strong and specific interactions with biological targets.

The "gem-Dimethyl Effect": More Than Just Bulk

The presence of the gem-dimethyl group at the α-position to the sulfonyl and carboxyl groups is a deliberate design element that confers several advantages, collectively known as the "gem-dimethyl effect".[1][5]

• Conformational Restriction: The steric bulk of the two methyl groups can lock a molecule into a specific, biologically active conformation, which can enhance binding affinity for the target protein.[6]

• Increased Lipophilicity: The methyl groups contribute to the overall lipophilicity of the molecule, which can improve its ability to cross cell membranes.

• Metabolic Shielding: The gem-dimethyl group can sterically hinder adjacent functional groups from metabolic enzymes, thereby reducing the rate of drug metabolism and improving pharmacokinetic profiles.[7]

Synthetic Applications and Protocols

The reactivity of the sulfonyl chloride group is the linchpin of this building block's utility.[1] The following protocols provide a framework for its application in the synthesis of diverse molecular entities.

General Protocol for the Synthesis of Novel Sulfonamides

This protocol outlines the straightforward and high-yielding reaction of 2-(chlorosulfonyl)-2-methylpropanoic acid with a primary or secondary amine to generate a library of 2-methyl-2-(sulfamoyl)propanoic acid derivatives.

Reaction Scheme:

A general scheme for sulfonamide synthesis.

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Key Properties
2-Chloro-2-methylpropanoic acid (Precursor)	594-58-1	122.55	Corrosive, moisture-sensitive
Thionyl chloride (SOCl₂)	7719-09-7	118.97	Highly reactive, corrosive, toxic
Sodium sulfite (Na₂SO₃)	7757-83-7	126.04	Reducing agent
Amine (Primary or Secondary)	Varies	Varies	Nucleophile
Triethylamine (TEA)	121-44-8	101.19	Base, HCl scavenger
Dichloromethane (DCM), anhydrous	75-09-2	84.93	Solvent
Hydrochloric acid (1M)	7647-01-0	36.46	For workup
Brine (saturated NaCl solution)	N/A	N/A	For workup
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Drying agent

Step-by-Step Protocol: Synthesis of 2-(Chlorosulfonyl)-2-methylpropanoic Acid (Illustrative Two-Step Process)

Step 1: Synthesis of 2-Chloro-2-methylpropanoic Acid

This step involves the alpha-chlorination of 2-methylpropanoic acid.

• Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a gas inlet.

• Reagents: Charge the flask with 2-methylpropanoic acid (1 equivalent).

• Chlorination: Introduce a chlorinating agent (e.g., sulfuryl chloride with a radical initiator, or N-chlorosuccinimide under appropriate conditions). The reaction may require heating.

• Monitoring: Monitor the reaction progress by GC-MS or ¹H NMR.

• Work-up: Upon completion, carefully quench the reaction and purify the product, for example, by distillation, to obtain 2-chloro-2-methylpropanoic acid.

Step 2: Conversion to 2-(Chlorosulfonyl)-2-methylpropanoic Acid

This conceptual step involves the conversion of the α-chloro acid to the target sulfonyl chloride. This can be a multi-step process involving displacement of the chloride with a sulfite salt, followed by oxidation and chlorination.

• Sulfonation: React 2-chloro-2-methylpropanoic acid with a sulfite salt (e.g., sodium sulfite) in an appropriate solvent to displace the chloride and form the corresponding sulfonate salt.

• Chlorination: Convert the resulting sulfonic acid salt to the sulfonyl chloride using a chlorinating agent such as thionyl chloride or phosphorus pentachloride.

• Purification: Purify the final product, 2-(chlorosulfonyl)-2-methylpropanoic acid, using appropriate techniques such as crystallization or chromatography.

Protocol for Sulfonamide Formation:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane (DCM).

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C using an ice bath. To this stirred solution, add a solution of 2-(chlorosulfonyl)-2-methylpropanoic acid (1.1 equivalents) in anhydrous DCM dropwise over 15-20 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding 1M HCl. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide derivative.

Characterization of the Products

The synthesized sulfonamides should be thoroughly characterized to confirm their structure and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see the disappearance of the amine N-H proton (if present) and the appearance of a sulfonamide N-H proton (typically a broad singlet). The signals for the gem-dimethyl group will be a singlet integrating to six protons.

  • ¹³C NMR: The spectrum will show characteristic shifts for the carbonyl carbon, the quaternary carbon bearing the gem-dimethyl groups, and the carbons of the aromatic or aliphatic amine moiety.

• Infrared (IR) Spectroscopy:

  • Look for the characteristic stretching frequencies of the S=O bonds in the sulfonyl group (typically two bands around 1350-1300 cm⁻¹ and 1160-1140 cm⁻¹).

  • The C=O stretch of the carboxylic acid will be present around 1700 cm⁻¹.

  • A broad O-H stretch from the carboxylic acid will also be observed.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the synthesized molecule.

Logical Workflow for Drug Discovery Application

The integration of 2-(chlorosulfonyl)-2-methylpropanoic acid into a drug discovery pipeline follows a logical progression from initial library synthesis to lead optimization.

Drug discovery workflow utilizing the building block.

Conclusion and Future Perspectives

2-(Chlorosulfonyl)-2-methylpropanoic acid represents a highly valuable and versatile building block for contemporary drug discovery. Its ability to introduce the robust sulfonamide pharmacophore, coupled with the advantageous properties conferred by the gem-dimethyl group, provides medicinal chemists with a powerful tool for crafting novel therapeutic agents with improved pharmacokinetic and pharmacodynamic profiles. The straightforward and efficient protocols for its incorporation into diverse molecular scaffolds make it an attractive starting point for the generation of chemical libraries for high-throughput screening and subsequent lead optimization. As the demand for more effective and safer drugs continues to grow, the strategic application of well-designed building blocks like 2-(chlorosulfonyl)-2-methylpropanoic acid will undoubtedly play a pivotal role in the future of medicine.

References

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166–2210.
• Thornber, C. W. (1979). Isosterism and molecular modification in drug design. Chemical Society Reviews, 8(4), 563-580.
• Showell, G. A., & Mills, J. S. (2003). Chemistry challenges in lead optimization: silicon isosteres in drug discovery. Drug Discovery Today, 8(12), 551-556.
• Park, K., & Lee, J. (2023). Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem-dimethylation modification: discovery of potent anti-cancer agents with improved druggability. ScienceOpen Preprints.
• Talele, T. T. (2017). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166-2210.
• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176.
• Sharma, A., et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9.

• Macmillan Group, Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• Organic Syntheses. (n.d.). ε-BENZOYLAMINO-α-CHLOROCAPROIC ACID. Retrieved from [Link]

Sources

• 1. Efficient synthesis of aliphatic sulfones by Mg mediated coupling reactions of sulfonyl chlorides and aliphatic halides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 2-Acrylamido-2-methylpropane sulfonic acid - Wikipedia [en.wikipedia.org]
• 3. US6504050B1 - Process for the preparation of 2-acrylamido-2-methyl-1-propanesulfonic acid - Google Patents [patents.google.com]
• 4. d-nb.info [d-nb.info]
• 5. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. CAS 594-58-1: 2-Chloro-2-methylpropanoic acid | CymitQuimica [cymitquimica.com]

Application Note & Protocols: Covalent Immobilization of 2-(chlorosulfonyl)-2-methylpropanoic acid onto Solid Support Resins

Introduction: A Bifunctional Tool for Solid-Phase Synthesis

In the landscape of solid-phase organic synthesis (SPOS) and combinatorial chemistry, the strategic selection of linkers and functionalized resins is paramount. 2-(chlorosulfonyl)-2-methylpropanoic acid is a versatile bifunctional molecule poised for such applications. Its two distinct reactive centers—a highly electrophilic sulfonyl chloride and a nucleophilic carboxylic acid—allow for orthogonal immobilization strategies.

By reacting the sulfonyl chloride moiety with a nucleophilic solid support, the molecule can be covalently tethered, leaving the carboxylic acid group exposed and available for subsequent chemical transformations. This strategy is instrumental in:

• Developing Novel Linkers: The immobilized molecule acts as a linker, with the carboxylic acid serving as an attachment point for peptides, small molecules, or other building blocks. The resulting sulfonamide or sulfonate ester bond provides a stable anchor under various reaction conditions.[1]

• Creating Scavenger Resins: The pendant carboxylic acid can be used to "scavenge" or remove excess basic or nucleophilic reagents from a reaction mixture, simplifying purification.

• Synthesizing Functionalized Polymers: The immobilized acid functionality can be further derivatized to create custom resins with unique properties for catalysis or affinity chromatography.

This document provides a comprehensive guide with detailed protocols for the covalent attachment of 2-(chlorosulfonyl)-2-methylpropanoic acid to two common classes of solid-phase supports: amine-functionalized and hydroxyl-functionalized resins.

Critical Safety Mandates: Handling Sulfonyl Chlorides

Sulfonyl chlorides are corrosive, highly reactive, and moisture-sensitive compounds that demand strict adherence to safety protocols.[2] All manipulations must be performed by trained personnel within a certified chemical fume hood.

• Primary Hazards:

  • Corrosivity: Can cause severe chemical burns to skin, eyes, and the respiratory tract.[2]

  • Reactivity with Water: Reacts exothermically, and sometimes violently, with water or atmospheric moisture to produce corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[2][3]

  • Incompatibility: Reacts violently with strong bases and can generate toxic gases like hydrogen chloride and sulfur dioxide upon decomposition.[2]

• Mandatory Personal Protective Equipment (PPE):

  • Eye Protection: Tightly fitting safety goggles and a full-face shield are essential.[2][4]

  • Gloves: Chemical-resistant nitrile or neoprene gloves must be worn. Inspect gloves before use and use proper removal technique.[4]

  • Protective Clothing: A chemical-resistant lab coat or apron is required.[4]

• Spill & Emergency Procedures:

  • For small spills, cover with a dry, inert absorbent material such as sand, dry lime, or soda ash. Do not use water or combustible materials like paper towels. [2][5]

  • In case of skin contact, immediately wash the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[5][6]

  • Ensure emergency shower and eyewash stations are accessible.[5]

The Chemical Principle: Nucleophilic Substitution at Sulfur

The core of the immobilization process is a nucleophilic substitution reaction at the electrophilic sulfur atom of the sulfonyl chloride group. The two electron-withdrawing oxygen atoms and the chlorine atom render the sulfur atom highly susceptible to attack by nucleophiles. The chloride ion serves as an excellent leaving group, facilitating the reaction.[7]

• Reaction with Amine Resins: Primary or secondary amines on the solid support (e.g., Aminomethyl polystyrene) act as nucleophiles, attacking the sulfonyl chloride to form a stable sulfonamide bond . A non-nucleophilic base is required to neutralize the HCl byproduct.[1][7]

• Reaction with Hydroxyl Resins: The hydroxyl groups on supports like Wang resin can also act as nucleophiles, though they are less potent than amines. This reaction forms a sulfonate ester bond , transforming the hydroxyl group into an excellent leaving group for potential subsequent chemistry.[7][8] This reaction also requires a base catalyst.

The entire process must be conducted under anhydrous (water-free) conditions to prevent the competing hydrolysis of the sulfonyl chloride to the unreactive 2-(sulfo)-2-methylpropanoic acid.[3]

Experimental Workflows & Protocols

The following protocols provide step-by-step methodologies for attaching 2-(chlorosulfonyl)-2-methylpropanoic acid to common solid supports.

Visualization of Reaction Workflows

Caption: Workflow for attachment to amine-functionalized resins.

Caption: Workflow for attachment to hydroxyl-functionalized resins.

Protocol A: Attachment to Amine-Functionalized Resin (Sulfonamide Formation)

This protocol is suitable for resins such as aminomethylated polystyrene (AM-PS) or Rink Amide resin.

Materials & Equipment:

• Amine-functionalized resin (e.g., AM-PS, 100-200 mesh, ~1.0 mmol/g loading)

• 2-(chlorosulfonyl)-2-methylpropanoic acid

• N,N-Diisopropylethylamine (DIEA)

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Solid-phase synthesis vessel with frit

• Shaker or agitator

• Nitrogen or Argon line for inert atmosphere

• Standard laboratory glassware (oven-dried)

Procedure:

• Resin Swelling: Place the amine resin (e.g., 1.0 g, ~1.0 mmol) into the synthesis vessel. Add anhydrous DCM (10 mL/g of resin) and allow the resin to swell for 30-60 minutes with gentle agitation. Drain the solvent.

  • Rationale: Swelling the polystyrene matrix ensures that all amine functional sites are solvated and accessible for reaction.[9]

• Reagent Preparation: In a separate oven-dried flask under an inert atmosphere, dissolve 2-(chlorosulfonyl)-2-methylpropanoic acid (3.0 mmol, 3 eq. relative to resin loading) in anhydrous DCM (10 mL).

• Reaction Setup: Add fresh anhydrous DCM (10 mL/g) to the swelled resin. Cool the vessel to 0 °C using an ice bath. Add DIEA (3.0 mmol, 3 eq.) to the resin slurry and agitate for 2 minutes.

  • Rationale: DIEA is a sterically hindered, non-nucleophilic base that will neutralize the HCl generated during the reaction without competing with the resin's amine groups.[10] Cooling controls the initial exothermic reaction.

• Coupling Reaction: Slowly add the solution of 2-(chlorosulfonyl)-2-methylpropanoic acid from step 2 to the cold resin slurry dropwise over 15 minutes.

• Incubation: Allow the reaction to slowly warm to room temperature and continue to agitate for 4-12 hours under an inert atmosphere.

• Washing: Drain the reaction solvent. Wash the resin sequentially with:

  • DCM (3 x 10 mL)

  • DMF (3 x 10 mL)

  • DCM (3 x 10 mL)

  • MeOH (3 x 10 mL)

  • Rationale: The extensive washing procedure removes all excess reagents and by-products, which is a primary advantage of solid-phase synthesis.[1]

• Drying: Dry the functionalized resin under high vacuum for at least 4 hours to a constant weight.

Protocol B: Attachment to Hydroxyl-Functionalized Resin (Sulfonate Ester Formation)

This protocol is designed for resins such as Wang Resin.

Materials & Equipment:

• Hydroxyl-functionalized resin (e.g., Wang Resin, 100-200 mesh, ~1.0 mmol/g loading)

• 2-(chlorosulfonyl)-2-methylpropanoic acid

• Anhydrous Pyridine

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol (MeOH)

• Solid-phase synthesis vessel, shaker, inert gas line, glassware (as in Protocol A)

Procedure:

• Resin Swelling: Swell the Wang resin (e.g., 1.0 g, ~1.0 mmol) in anhydrous DCM (10 mL) for 30-60 minutes in the synthesis vessel. Drain the solvent.

• Reaction Setup: Add fresh anhydrous DCM (10 mL) to the resin, followed by anhydrous pyridine (5.0 mmol, 5 eq.). Cool the vessel to 0 °C.

  • Rationale: Pyridine acts as both the base and a nucleophilic catalyst for the reaction with the less nucleophilic hydroxyl groups.[7] An excess is used to drive the reaction to completion.

• Coupling Reaction: In a separate flask, dissolve 2-(chlorosulfonyl)-2-methylpropanoic acid (3.0 mmol, 3 eq.) in anhydrous DCM (5 mL). Add this solution dropwise to the cold resin slurry.

• Incubation: Agitate the reaction mixture, allowing it to warm to room temperature. Continue agitation for 12-24 hours. The reaction with hydroxyl groups is generally slower than with amines.

• Washing: Drain the reaction solvent and wash the resin thoroughly as described in Protocol A, Step 6.

• Drying: Dry the functionalized resin under high vacuum to a constant weight.

Summary of Reaction Parameters

Parameter	Protocol A (Amine Resin)	Protocol B (Hydroxyl Resin)
Resin Example	Aminomethyl Polystyrene	Wang Resin[11]
Resin Functional Group	Primary Amine (-CH₂-NH₂)	Benzylic Alcohol (-CH₂-OH)
Linkage Formed	Sulfonamide	Sulfonate Ester
Reagent Equivalents	3 eq. Sulfonyl Chloride, 3 eq. DIEA	3 eq. Sulfonyl Chloride, 5 eq. Pyridine
Solvent	Anhydrous DCM	Anhydrous DCM
Reaction Time	4 - 12 hours	12 - 24 hours
Typical Loading	0.8 - 1.2 mmol/g	0.7 - 1.1 mmol/g

Characterization and Quality Control: Verifying Immobilization

Confirming the successful immobilization and determining the final loading (functional capacity) of the resin is a critical quality control step. Resin loading is expressed in millimoles of functional sites per gram of resin (mmol/g).[12]

• Qualitative Assessment (for Amine Resins):

  • Kaiser (Ninhydrin) Test: This colorimetric test detects the presence of primary amines. A small sample of the resin after the reaction should yield a negative result (e.g., yellow beads), indicating that the initial primary amines have been consumed. A positive test (deep blue/purple beads) suggests an incomplete reaction.

• Quantitative Assessment (General Method):

  • Attach a Quantifiable Handle: Couple an Fmoc-protected amino acid (e.g., Fmoc-Ala-OH) to the newly installed carboxylic acid group on the resin using standard peptide coupling conditions (e.g., DIC/Oxyma).

  • Fmoc-Cleavage Assay: Accurately weigh a small amount (5-10 mg) of the dry Fmoc-derivatized resin.[12]

  • Treat the resin with a known volume of a 20% piperidine in DMF solution to cleave the Fmoc group.[13]

  • Measure the UV absorbance of the resulting dibenzofulvene-piperidine adduct in the supernatant at ~301 nm.[13]

  • Calculate the loading using the Beer-Lambert law (A = εcl), where the extinction coefficient (ε) for the adduct is well-established.[13][14]

• Alternative Methods:

  • Elemental Analysis: Comparing the sulfur content of the starting and final resin can provide a quantitative measure of loading.[14]

  • 13C Magic Angle Spinning (MAS) NMR: This powerful technique can be used to directly observe the new functional groups on the solvent-swollen resin.[15][16]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Loading	Moisture Contamination: Hydrolysis of the sulfonyl chloride.[3]	Ensure all glassware is oven-dried and all solvents/reagents are anhydrous. Perform the reaction under an inert atmosphere.
Incomplete Reaction: Insufficient reaction time, temperature, or reagent equivalents.	Increase reaction time, consider gentle heating (e.g., 40 °C), or increase the equivalents of sulfonyl chloride and base.
Poor Resin Swelling: Functional sites are not accessible.	Ensure adequate swelling time and use a good swelling solvent (DCM, DMF).
Resin Clumping	Static Charge or Inadequate Agitation:	Use an anti-static gun on the vessel. Ensure consistent and adequate agitation/shaking throughout the reaction.
Inconsistent Results	Inaccurate Starting Resin Loading: Initial loading value from the supplier may be inaccurate.	Re-evaluate the loading of the starting resin before beginning the functionalization.
Non-homogenous Resin Batch:	Ensure the resin is well-mixed before taking a sample for the reaction.

References

• Benchchem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• Spiral. (2019, October 14). Calculating Resin Functionalization in Solid-Phase Peptide Synthesis Using a Standardized Method based on Fmoc Determination.
• Hughes, R. M. (2004). Sulfonyl Chloride Resins and Associated Supported Reagents. University of Southampton.
• Benchchem. (n.d.). Application Notes and Protocols for Solid-Phase Synthesis of Sulfonamide Derivatives.
• Nilsson, K., & Mosbach, K. (1981). Immobilization of enzymes and affinity ligands to various hydroxyl group carrying supports using highly reactive sulfonyl chlorides. Biochemical and Biophysical Research Communications, 102(1), 449-57.
• American Chemical Society. (n.d.). N-Arylation of Sulfonamides on Solid Supports.
• ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.

• Hany, R., et al. (2001). Quantitative Determination of Resin Loading in Solid-Phase Organic Synthesis Using 13C MAS NMR. Journal of Combinatorial Chemistry, 3(1), 85-89. Retrieved from [Link]

• Google Patents. (n.d.). WO1990012829A1 - Novel epoxy sulfonamide-based resins, a process for their preparation and use of same.
• OA Monitor Ireland. (n.d.). Immobilization of ligands with organic sulfonyl chlorides.
• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1198 - Resin Loading Measurement by Fmoc Cleavage.

• Diva-portal.org. (n.d.). Solid Phase Synthesis of Sulfonimidamide Pseudopeptides and Library Generation. Retrieved from [Link]

• Biotage. (2023, February 6). How to quantify your first amino acid loading onto Wang resins.

• ResearchGate. (2025, August 7). Quantitative Determination of Resin Loading in Solid-Phase Organic Synthesis Using 13 C MAS NMR | Request PDF. Retrieved from [Link]

• Combi-Blocks. (2026, March 6). JC-3839 - Safety Data Sheet.

• National Center for Biotechnology Information. (n.d.). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Retrieved from [Link]

• Journal of the American Chemical Society. (2004, January 13). Direct Synthesis of Sulfonamides and Activated Sulfonate Esters from Sulfonic Acids. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. Retrieved from [Link]

• Google Patents. (n.d.). US2160196A - Sulphonamide resin.

• The Journal of Organic Chemistry. (n.d.). Chemoselective Electrochemical Cleavage of Sulfonimides as a Direct Way to Sulfonamides. Retrieved from [Link]

• MDPI. (2024, January 10). Catalytic Degradation of Lignin over Sulfonyl-Chloride-Modified Lignin-Based Porous Carbon-Supported Metal Phthalocyanine: Effect of Catalyst Concentrations. Retrieved from [Link]

• Aurigene Pharmaceutical Services. (n.d.). Sulfonic acid functionalized Wang resin (Wang-OSO3H) as polymeric acidic catalyst for the eco-friendly synthesis of.
• Benchchem. (n.d.). Technical Support Center: Sulfonamide Synthesis with Primary Amines.

• PubMed. (n.d.). Immobilization of ligands with organic sulfonyl chlorides. Retrieved from [Link]

• Benchchem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Retrieved from [Link]

• ResearchGate. (n.d.). Wang Resin. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. Retrieved from [Link]

• Chinese Journal of Pharmaceuticals. (n.d.). Carbonate Handle Modified Wang Resin and Its Function.

• ResearchGate. (2026, March 5). Sulphonic Acid Functionalized Wang Resin (Wang-OSO 3 H) as Polymeric Acidic Catalyst for the Eco-Friendly Multi-Component Synthesis of Polyhydroquinolines via Hantzsch Condensation | Request PDF. Retrieved from [Link]

• A-Star. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US20160362445A1 - Solid phase peptide synthesis via side chain attachment.
• Nowick Laboratory, University of California, Irvine. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).

• MDPI. (2024, March 22). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, September 8). Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. nj.gov [nj.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Immobilization of enzymes and affinity ligands to various hydroxyl group carrying supports using highly reactive sulfonyl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]
• 12. peptide.com [peptide.com]
• 13. biotage.com [biotage.com]
• 14. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

Troubleshooting & Optimization

optimizing reaction yield for 2-(chlorosulfonyl)-2-methylpropanoic acid derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 2-(chlorosulfonyl)-2-methylpropanoic acid and its derivatives.

Working with this specific scaffold presents a unique intersection of chemical challenges: severe steric hindrance from the gem-dimethyl group, the bifunctional nature of the molecule (free carboxylic acid + sulfonyl chloride), and the inherent moisture sensitivity of aliphatic sulfonyl chlorides. This guide will decode the mechanistic causality behind low yields and provide field-proven, self-validating protocols to optimize your sulfonamide or sulfonate ester syntheses.

🔬 Core Troubleshooting FAQs

Q1: Why is my sulfonamide yield drastically lower with this compound compared to standard aliphatic sulfonyl chlorides (like methanesulfonyl chloride)? A: The root cause lies in the reaction mechanism dictated by the gem-dimethyl group. Standard aliphatic sulfonyl chlorides with α -protons typically react with amines via an E1cB-like elimination-addition mechanism, forming a highly electrophilic sulfene intermediate ( R2​C=SO2​ ).

Because 2-(chlorosulfonyl)-2-methylpropanoic acid features a quaternary α -carbon (two methyl groups), it lacks α -protons and cannot form a sulfene . The reaction is forced to proceed via direct bimolecular nucleophilic substitution ( SN​2 ) at the sulfur atom. The bulky gem-dimethyl groups create massive steric shielding around the electrophilic sulfur, drastically reducing the rate of nucleophilic attack[1][2]. This slow reaction rate allows competing side reactions—primarily hydrolysis from trace moisture—to outcompete product formation[3].

Q2: Should I protect the free carboxylic acid before reacting the sulfonyl chloride? A: Yes, highly recommended. The free carboxylic acid introduces two major failure modes:

• Stoichiometric Imbalance: The acid will immediately protonate your amine nucleophile or consume your basic catalyst, requiring at least 2.5 to 3.0 equivalents of base just to initiate the reaction.

• Side Reactions: Under basic conditions, the carboxylate can attack the sulfonyl chloride intermolecularly, leading to complex oligomeric mixtures or mixed anhydrides.

Field-Proven Solution: Pre-protect the carboxylic acid as an ester. Commercially available derivatives like methyl 2-(chlorosulfonyl)-2-methylpropanoate or ethyl 2-(chlorosulfonyl)-2-methylpropanoate bypass these bifunctional complications entirely, isolating the reactivity to the sulfonyl chloride[4][5].

Q3: I am using the methyl ester derivative, but my yields with secondary amines are still <20%. How do I force the reaction to completion? A: You must overcome the steric activation barrier chemically. Standard bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) act only as proton sponges and do not increase the electrophilicity of the sulfur atom. You must add a nucleophilic catalyst, specifically 4-Dimethylaminopyridine (DMAP) . DMAP is small and nucleophilic enough to penetrate the steric bulk of the gem-dimethyl group, displacing the chloride to form a highly reactive sulfonylpyridinium intermediate . This intermediate is significantly more susceptible to attack by your hindered secondary amine[6].

📊 Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and expected yields when coupling 2-(chlorosulfonyl)-2-methylpropanoic acid derivatives with sterically hindered amines.

Substrate Type	Base / Catalyst System	Solvent	Sulfene Pathway?	Expected Yield (%)	Mechanistic Rationale
Free Acid	1.5 eq TEA	DCM	No	< 5%	Base consumed by acid; amine protonated; unreactive.
Free Acid	3.0 eq DIPEA	THF	No	15 - 25%	Acid deprotonated, but SN​2 at sulfur is too sterically hindered.
Methyl Ester	2.0 eq DIPEA	DCM	No	30 - 40%	Avoids acid interference, but reaction is impractically slow.
Methyl Ester	2.0 eq DIPEA + 0.5 eq DMAP	DCM	No	85 - 95%	DMAP forms reactive sulfonylpyridinium, bypassing steric block.

⚙️ Mandatory Visualization: Optimization Workflow

The following decision tree illustrates the logical pathway for optimizing reactions with this specific scaffold.

Caption: Mechanistic decision tree for optimizing sulfonamide synthesis with gem-dimethyl sulfonyl chlorides.

🧪 Step-by-Step Experimental Protocol: DMAP-Catalyzed Sulfonylation

This protocol is designed as a self-validating system. It utilizes the esterified derivative to prevent bifunctional interference and employs DMAP to overcome the gem-dimethyl steric blockade.

Reagents Required:

• Methyl 2-(chlorosulfonyl)-2-methylpropanoate (1.0 eq)

• Amine nucleophile (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• 4-Dimethylaminopyridine (DMAP) (0.2 - 0.5 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• System Preparation (Critical for Trustworthiness): Flame-dry a round-bottom flask under vacuum and backfill with dry Argon or Nitrogen. Sulfonyl chlorides will rapidly hydrolyze to sulfonic acids if exposed to atmospheric moisture[3].

• Amine & Base Solvation: Dissolve the amine nucleophile (1.1 eq), DIPEA (2.0 eq), and DMAP (0.2 eq) in anhydrous DCM (approx. 0.2 M concentration). Cool the stirring solution to 0 °C using an ice bath.

• Electrophile Addition: Dissolve the methyl 2-(chlorosulfonyl)-2-methylpropanoate (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the cooled amine mixture over 15 minutes.

  • Causality Check: The slow addition prevents localized heating and suppresses potential dimerization or degradation of the sulfonylpyridinium intermediate.

• Thermal Activation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

  • Validation Check: Monitor via TLC or LC-MS. If the starting sulfonyl chloride is consumed but the product mass is absent, moisture contamination has caused hydrolysis. If unreacted sulfonyl chloride remains, increase DMAP loading to 0.5 eq and gently heat to 40 °C[2].

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer three times with DCM. Wash the combined organic layers with 1M HCl (to remove DMAP and excess DIPEA), followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

📚 References

Sources

• 1. 2,4,6-Triisopropylbenzenesulfonyl chloride | 6553-96-4 | Benchchem [benchchem.com]
• 2. 1,1-Ethanedisulfonyl Chloride|C2H4Cl2O4S2 [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Methyl 2-methylpropanoate | Sigma-Aldrich [sigmaaldrich.com]
• 5. Ethyl-2-methylpropanoate | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1-Octanesulfonyl chloride | 7795-95-1 | Benchchem [benchchem.com]

troubleshooting common impurities in 2-(chlorosulfonyl)-2-methylpropanoic acid reactions

Welcome to the technical support center for 2-(chlorosulfonyl)-2-methylpropanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for reactions involving this versatile reagent. Our goal is to equip you with the scientific understanding and practical solutions to overcome common challenges and ensure the integrity of your experimental outcomes.

I. Introduction to 2-(Chlorosulfonyl)-2-methylpropanoic Acid

2-(Chlorosulfonyl)-2-methylpropanoic acid is a key building block in organic synthesis, valued for its dual functionality. The sulfonyl chloride group provides a reactive handle for the formation of sulfonamides, sulfonate esters, and sulfones, while the carboxylic acid moiety offers a site for amide bond formation and other derivatizations. However, the inherent reactivity of the sulfonyl chloride group also makes it susceptible to certain side reactions and impurity formation, which can impact reaction yield, purity, and downstream applications. This guide will address the most common issues encountered during its use.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Low yields in reactions involving 2-(chlorosulfonyl)-2-methylpropanoic acid can often be traced back to the degradation of the starting material or the desired product. The primary culprit is often the hydrolysis of the sulfonyl chloride group.

A1: Common Causes and Solutions for Low Yield

Common Cause	Explanation	Troubleshooting Steps & Optimization
Hydrolysis of Sulfonyl Chloride	The sulfonyl chloride group is highly susceptible to hydrolysis by water, converting it to the corresponding and less reactive sulfonic acid.[1][2][3] This can occur due to residual moisture in reagents, solvents, or the reaction atmosphere.	Ensure Anhydrous Conditions: - Dry all glassware in an oven (e.g., 120 °C) for several hours and cool under a stream of inert gas (e.g., nitrogen or argon).- Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents can be dried using appropriate drying agents.- Handle all reagents under an inert atmosphere.
Incomplete Reaction	The reaction may not be proceeding to completion due to insufficient reaction time, inadequate temperature, or poor mixing.	Optimize Reaction Parameters: - Reaction Time: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, HPLC, or GC-MS) to determine the optimal reaction time.- Temperature: Gradually increase the reaction temperature, while monitoring for any potential decomposition of starting materials or products.- Mixing: Ensure efficient stirring to maintain a homogeneous reaction mixture.
Side Reactions	Besides hydrolysis, other side reactions can consume the starting material or product. For instance, the carboxylic acid group can potentially react with the sulfonyl chloride under certain conditions, although this is less common.[4]	Control Reaction Conditions: - Temperature Control: Maintain the recommended reaction temperature to minimize side reactions.- Order of Addition: Consider the order of reagent addition. For example, adding the 2-(chlorosulfonyl)-2-methylpropanoic acid solution dropwise to the nucleophile can sometimes minimize side reactions.
Product Isolation Losses	Significant amounts of product can be lost during the workup and purification steps.	Optimize Workup and Purification: - Aqueous Workup: If an aqueous workup is necessary, perform it quickly and at a low temperature to minimize hydrolysis of any remaining sulfonyl chloride product.[4][5]- Extraction: Use an appropriate organic solvent for extraction and perform multiple extractions to ensure complete recovery of the product.- Purification: Choose a suitable purification method (e.g., recrystallization or column chromatography) and optimize the conditions to minimize product loss.

Q2: I am observing an unexpected solid in my reaction mixture or upon workup. What could it be?

The formation of an unexpected precipitate is a common issue. Identifying this solid is crucial for troubleshooting the reaction.

A2: Identifying and Preventing Unexpected Solids

The most likely identity of an unexpected solid is the sulfonic acid hydrolysis product, 2-(methylsulfonic acid)-2-methylpropanoic acid. This compound is generally more polar and less soluble in many organic solvents compared to the parent sulfonyl chloride.

Workflow for Identification and Mitigation:

Caption: Workflow for identifying and mitigating unexpected solid formation.

Q3: My purified product contains persistent impurities that are difficult to remove. What are they and how can I get rid of them?

Persistent impurities often arise from side reactions or from impurities present in the starting materials.

A3: Common Impurities and Purification Strategies

Potential Impurity	Origin	Recommended Purification Method
2-(Methylsulfonic acid)-2-methylpropanoic acid	Hydrolysis of the sulfonyl chloride.	Column Chromatography: Use a silica gel column with a gradient elution system, starting with a non-polar solvent and gradually increasing the polarity. The sulfonic acid, being more polar, will have a lower Rf value.Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be effective.
Unreacted Starting Materials	Incomplete reaction.	Column Chromatography: As described above, unreacted starting materials can often be separated.Chemical Quenching: In some cases, a reactive quench can be used to remove a specific starting material. For example, adding a small amount of an amine to react with excess sulfonyl chloride.
Dimeric or Polymeric Byproducts	Self-reaction of the starting material or reaction with intermediates.	These are often more difficult to remove. Preparative HPLC may be necessary for high-purity samples.

Q4: How can I monitor the progress of my reaction effectively?

Effective reaction monitoring is key to achieving optimal results and understanding when the reaction is complete.

A4: Techniques for Reaction Monitoring

• Thin-Layer Chromatography (TLC): A quick and simple method for qualitative monitoring. A developing system should be chosen that gives good separation between the starting material, product, and any major byproducts.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the consumption of starting materials and the formation of products. For aliphatic sulfonyl chlorides that lack a strong UV chromophore, derivatization may be necessary for detection.[6][7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable compounds. It can provide both quantitative data and structural information about the components of the reaction mixture.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of starting material signals and the appearance of product signals.

III. Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Sulfonamide using 2-(Chlorosulfonyl)-2-methylpropanoic Acid

This protocol provides a general guideline. Specific conditions may need to be optimized for your particular substrate.

Materials:

• 2-(Chlorosulfonyl)-2-methylpropanoic acid

• Amine of interest

• Anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile)

• Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Setup: Assemble an oven-dried round-bottom flask equipped with a magnetic stir bar and a septum under an inert atmosphere.

• Reagent Preparation: Dissolve the amine (1.0 equivalent) and the tertiary amine base (1.1-1.5 equivalents) in the anhydrous solvent.

• Reaction Initiation: Cool the amine solution to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 2-(chlorosulfonyl)-2-methylpropanoic acid (1.0-1.2 equivalents) in a minimal amount of the anhydrous solvent and add it dropwise to the cooled amine solution over 15-30 minutes.

• Reaction Progress: Allow the reaction to warm to room temperature and stir for the desired amount of time. Monitor the reaction progress by TLC or HPLC.

• Workup:

  • Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Caption: Mechanism of sulfonyl chloride hydrolysis.

Understanding this mechanism underscores the critical importance of maintaining anhydrous conditions throughout the reaction and workup.

V. Conclusion

Successful synthesis using 2-(chlorosulfonyl)-2-methylpropanoic acid hinges on a proactive approach to minimizing impurity formation, with the control of water being the most critical factor. By implementing the troubleshooting strategies and experimental protocols outlined in this guide, researchers can significantly improve the yield, purity, and consistency of their reactions. For further assistance, please do not hesitate to contact our technical support team.

References

• BenchChem. (n.d.). Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides.
• Shevchuk, O. S., et al. (n.d.). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Scilit.
• ETH Library. (n.d.). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• Wikipedia. (n.d.). Sulfonyl halide.
• Benchchem. (n.d.). A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives.
• Benchchem. (n.d.). A Comparative Guide to Analytical Methods for Quantifying Sulfonyl Chloride Concentration.
• ChemRxiv. (n.d.). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• ResearchGate. (n.d.). Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture.
• Google Patents. (n.d.). CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid.
• Google Patents. (n.d.). The assay method of chlorosulfuric acid in thionyl chloride.
• Benchchem. (n.d.). Common side reactions during the chlorosulfonation of dichlorobenzoic acids.
• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation.
• Organic Syntheses Procedure. (n.d.). 2-chloroalkanoic acids of high enantiomeric purity from (s).
• PubChem. (n.d.). 2-Chloro-2-methylpropanoic acid.
• Google Patents. (n.d.). US9334223B2 - Process for the purification of 2-phenyl-2-methyl-propanoic acid derivatives.
• PubMed. (2024). Combating pharmaceutical folklore: No alkyl-sulfonate impurities formed during the synthesis of sulfonate salts.
• Chemical Journal of Chinese Universities. (1994). Synthesis of 2-Chloro/2-methylsulphonyl-5-(2-phenyl-4-quinolyl)-1, 3, 4-oxadiazole Compounds and Their Nucleophilic Displacement.
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Hydrolysis of secondary alkyl sulphonates. SN2 reactions with high carbocation character. RSC Publishing.
• NextSDS. (n.d.). methyl 2-(chlorosulfonyl)-2-methylpropanoate — Chemical Substance Information.
• ResearchGate. (2023). Chlorosulfonic Acid.
• PMC. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.
• Batts, B. D. (n.d.). Alkyl hydrogen sulphates. Part II. The hydrolysis in aqueous acid solution.
• Organic Syntheses Procedure. (n.d.). (1α,2β,6α)-2,6-DIMETHYLCYCLOHEXANECARBONITRILE.
• European Medicines Agency. (n.d.). THE FOLLOWING LETTER IS INTENDED FOR ALL MARKETING AUTHORIZATION HOLDERS FOR MEDICINAL PRODUCTS CONTAINING ACTIVE SUBSTANCES IN.
• Chemithon. (1997). Sulfonation and Sulfation Processes.
• NextSDS. (n.d.). 2-(4-chlorobenzenesulfonyl)-2-methylpropanoic acid — Chemical Substance Information.
• (n.d.). Sulfonation And Relatated Reactions.
• Google Patents. (n.d.). CN103232344A - Method for synthesizing S-2-methyl chloropropionate.
• Sigma-Aldrich. (n.d.). 2-(p-Chlorophenoxy)-2-methylpropionic acid 97 882-09-7.
• Austin Publishing Group. (2023). Identification, Synthesis and Characterization of the Two Process Impurities of Levonadifloxacin (WCK 771).
• Science.gov. (n.d.). chlorosulfonic acid sulfation: Topics by Science.gov.

Sources

• 1. scilit.com [scilit.com]
• 2. Research Collection | ETH Library [research-collection.ethz.ch]
• 3. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-(chlorosulfonyl)-2-methylpropanoic Acid

Welcome to the technical support guide for the purification of 2-(chlorosulfonyl)-2-methylpropanoic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to equip you with the scientific principles and practical techniques required to overcome the unique challenges associated with purifying this bifunctional molecule.

Introduction: The Purification Challenge

2-(Chlorosulfonyl)-2-methylpropanoic acid presents a significant purification challenge due to the presence of two chemically sensitive functional groups on a single quaternary carbon: a highly reactive sulfonyl chloride and a polar carboxylic acid. The primary obstacle is the extreme susceptibility of the sulfonyl chloride group to hydrolysis, which readily converts it to the corresponding sulfonic acid.[1] This hydrolysis not only results in yield loss but also introduces a highly polar, often difficult-to-remove impurity. This guide is structured to address these issues head-on, providing strategies to preserve the integrity of the target compound throughout the workup and purification process.

Frequently Asked Questions (FAQs)

Q1: My final product is a sticky oil or gum instead of a solid, and the overall yield is very low. What is the most likely cause?

A: This is the most common issue encountered and is almost certainly due to the hydrolysis of the sulfonyl chloride moiety (-SO₂Cl) into a sulfonic acid (-SO₃H). The resulting product, 2-sulfo-2-methylpropanoic acid, is highly polar, often hygroscopic, and typically does not crystallize easily. This hydrolysis can occur at several stages:

• During Aqueous Workup: Exposure to water, especially for extended periods or at elevated temperatures, will rapidly degrade the product.[1]

• From Reagents/Solvents: Using solvents that are not anhydrous or glassware that has not been thoroughly dried can introduce sufficient water to cause significant hydrolysis.[2]

• Atmospheric Moisture: Leaving the reaction or product exposed to air for prolonged periods can also contribute to degradation.

Q2: I'm monitoring my purification by Thin Layer Chromatography (TLC). I see a spot that remains at the baseline in a 20% ethyl acetate/hexane system. What is this impurity?

A: A stationary spot at the baseline of a TLC plate run in a non-polar solvent system is characteristic of a highly polar compound. This is the sulfonic acid hydrolysis byproduct. Its dual ionic nature (from the sulfonic and carboxylic acid groups) causes it to bind very strongly to the silica gel, preventing migration with the solvent front.

Q3: Is it possible to use an aqueous basic wash (e.g., sodium bicarbonate) to remove acidic impurities from the organic layer?

A: This is strongly discouraged. While a bicarbonate wash is a standard technique for removing carboxylic acids from an organic layer, in this specific case, it presents two major problems. First, your target molecule itself contains a carboxylic acid and would be deprotonated, potentially partitioning it into the aqueous layer. Second, and more critically, the basic aqueous environment will dramatically accelerate the rate of hydrolysis of the sulfonyl chloride group, leading to catastrophic yield loss. A rapid wash with ice-cold brine is the preferred method to remove water-soluble impurities.[1]

Q4: Can I purify 2-(chlorosulfonyl)-2-methylpropanoic acid using standard silica gel column chromatography?

A: Yes, but with significant precautions. Standard silica gel is acidic and contains adsorbed water, both of which can promote the degradation of the sulfonyl chloride on the column.[2][3] If chromatography is necessary, the following steps are recommended:

• Use high-quality silica gel with minimal water content.

• Run the column quickly to minimize the residence time of the compound on the stationary phase.

• Use anhydrous solvents for your eluent system (e.g., hexanes/ethyl acetate or dichloromethane/hexanes).[2]

• Consider neutralizing the silica gel by preparing a slurry with a small amount of a non-nucleophilic base like triethylamine in your eluent, though this can sometimes complicate purification.

Q5: Is recrystallization a viable purification method for this compound?

A: Recrystallization is often the best method for purifying solid sulfonyl chlorides, provided the crude material is not excessively oily from hydrolysis byproducts.[1][4] The key is to select an appropriate anhydrous solvent system. The ideal solvent should fully dissolve the compound at an elevated temperature but show poor solubility at lower temperatures. A non-polar solvent or a binary mixture is often effective.

• Recommended Solvents: Anhydrous hexanes, heptane, or a co-solvent system such as hexanes/dichloromethane or hexanes/tetrahydrofuran may work well.[2] Experimentation on a small scale is crucial to find the optimal conditions.

Troubleshooting Guide

Symptom / Observation	Potential Cause(s)	Recommended Action(s)
Low yield after aqueous workup.	Hydrolysis of the sulfonyl chloride; Partitioning of the product into the aqueous phase.	Perform the workup rapidly at 0°C. Use ice-cold brine for washing instead of water.[1] Ensure the organic extraction solvent is appropriate and used in sufficient volume.
Product appears as an oil or fails to crystallize.	Presence of the sulfonic acid hydrolysis product; Residual solvent.	Minimize water exposure during workup. If the crude material is an oil, attempt purification via flash chromatography. Dry the purified product under high vacuum.
Significant "streaking" or decomposition on the TLC plate.	The compound is degrading on the acidic silica gel plate.	Spot the TLC plate and elute it immediately. Use a less polar solvent system if possible. This is a strong indicator that column chromatography may be challenging.
Formation of an emulsion during extraction.	The crude mixture may contain amphiphilic byproducts.	Add saturated brine to the separatory funnel; this increases the ionic strength of the aqueous phase and helps to break the emulsion.[1]
The product degrades during concentration on a rotary evaporator.	The bath temperature is too high, causing thermal decomposition.	Concentrate the product at low temperature (<30°C). For the final removal of solvent, use a high vacuum at room temperature.

Visualized Workflows and Chemistry

A robust purification strategy is essential. The following diagram outlines the critical decision points and pathways for isolating 2-(chlorosulfonyl)-2-methylpropanoic acid.

Caption: General purification workflow for 2-(chlorosulfonyl)-2-methylpropanoic acid.

The primary impurity is a direct result of hydrolysis, a simple but detrimental reaction.

Caption: The primary degradation pathway from the target product to the sulfonic acid impurity.

Detailed Experimental Protocols

Protocol 1: Optimized Anhydrous-Modified Aqueous Workup

This protocol is designed to rigorously exclude water and minimize contact time, thereby preserving the sulfonyl chloride group.

• Preparation: Ensure all glassware is oven-dried (≥120°C overnight) and allowed to cool in a desiccator. Prepare a saturated brine solution and cool it to 0°C in an ice bath.

• Quenching: In a separate flask, prepare a mixture of cracked ice and a small amount of deionized water. While stirring vigorously, slowly pour the crude reaction mixture into the ice slurry. The temperature should be maintained below 5°C throughout the addition.

• Extraction: Immediately transfer the cold quench mixture to a pre-chilled separatory funnel. Extract the aqueous mixture 2-3 times with a suitable anhydrous organic solvent (e.g., dichloromethane, ethyl acetate).[1] Perform these extractions quickly to minimize contact time.

• Washing: Combine the organic layers and wash them once with the pre-chilled (0°C) saturated brine solution. This step removes the bulk of residual water and water-soluble byproducts. Do NOT use a sodium bicarbonate or any basic wash.

• Drying: Transfer the organic layer to a flask containing a generous amount of an anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Stir for at least 30 minutes at room temperature.

• Concentration: Filter off the drying agent and wash it with a small amount of fresh anhydrous solvent. Concentrate the filtrate using a rotary evaporator with a bath temperature no higher than 30°C. For final traces of solvent, a high-vacuum line is recommended.

Protocol 2: Purification by Recrystallization

This is the preferred method if the crude product obtained from Protocol 1 is a solid.

• Solvent Screening: On a small scale (10-20 mg of crude material), test various anhydrous, non-polar solvents (e.g., hexanes, heptane, cyclohexane) and co-solvent systems (e.g., dichloromethane/hexanes, ethyl acetate/hexanes).[2][4] The goal is to find a system where the compound is soluble when hot but precipitates upon cooling.

• Dissolution: In a dry flask, add the crude solid and the minimum amount of the chosen hot solvent required to achieve complete dissolution.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. If no crystals form, try gently scratching the inside of the flask with a glass rod or adding a seed crystal. Once cloudiness appears, allow the flask to stand undisturbed.

• Cooling: After the flask has reached room temperature, place it in an ice bath or a refrigerator (0-4°C) for several hours to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals sparingly with a small amount of the ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals thoroughly under high vacuum to remove all traces of solvent.

References

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. National Center for Biotechnology Information (PMC). [Link]

• Synthesis of sulfonyl chloride substrate precursors. Supporting Information for Cross-Coupling of Sulfonic Acid Derivatives. [Link]

• Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Science Publishing. [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ResearchGate. [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. [Link]

• Reaction of saturated aliphatic carboxylic acids with sulphuryl chloride and products thereof.

• Mesitylenesulfonylhydrazine (1). Organic Syntheses Procedure. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Catalyst Optimization & Troubleshooting for 2-(Chlorosulfonyl)-2-methylpropanoic Acid Coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique mechanistic and practical challenges associated with 2-(chlorosulfonyl)-2-methylpropanoic acid (CAS 1314967-30-0).

This bifunctional building block presents a classic chemoselectivity dilemma: it contains both a carboxylic acid and a sulfonyl chloride. Furthermore, the gem-dimethyl backbone creates severe steric hindrance, rendering traditional coupling approaches ineffective. This guide will decode the causality behind these challenges and provide self-validating protocols to ensure your success at the bench.

Part 1: Mechanistic Causality & Chemoselectivity FAQs

Q1: Why is the sulfonyl chloride group in this specific molecule so unreactive towards amines?

A: The unreactivity is a direct consequence of its tertiary alpha-carbon. Most primary and secondary sulfonyl chlorides react with amines via a highly reactive sulfene intermediate ( R2​C=SO2​ ), which is generated when a base abstracts an alpha-proton (an E1cB-like elimination) [1].

Because 2-(chlorosulfonyl)-2-methylpropanoic acid possesses a gem-dimethyl group at the alpha position, it lacks alpha-protons. Consequently, the sulfene pathway is structurally impossible [1]. The reaction is forced to proceed via a direct nucleophilic substitution ( SN​2 ) at the sulfur atom. However, the immense steric bulk of the adjacent tertiary carbon and the carboxylic acid severely shields the electrophilic sulfur, making uncatalyzed amine attack exceptionally sluggish [2].

Q2: How can I selectively couple an amine to the sulfonyl chloride without reacting the carboxylic acid?

A: You must bypass the steric hindrance by utilizing a highly nucleophilic, sterically unencumbered catalyst such as 4-Dimethylaminopyridine (DMAP) or N-Methylimidazole (NMI) .

These catalysts are nucleophilic enough to attack the hindered sulfur atom, displacing the chloride to form a highly electrophilic sulfonylpyridinium or sulfonylimidazolium intermediate. This positively charged intermediate acts as a superior electrophile, rapidly capturing the amine to form the sulfonamide. Because carboxylic acids require specific coupling reagents (like carbodiimides or uronium salts) to become electrophilic, the DMAP-catalyzed pathway is entirely chemoselective for the sulfonyl chloride [3].

Q3: Conversely, how can I selectively couple the carboxylic acid while leaving the sulfonyl chloride intact?

A: Exploit the inherent steric hindrance of the tertiary sulfonyl chloride. By using a standard peptide coupling reagent (e.g., HATU or EDC/HOBt) alongside a non-nucleophilic base like N,N -Diisopropylethylamine (DIPEA), you activate the carboxylic acid into an active ester. Because the sulfonyl chloride cannot form a sulfene and is too hindered for direct amine attack without DMAP, it acts as a "pseudo-protected" functional group. The amine will exclusively attack the activated carboxylic ester.

Part 2: Catalyst Optimization Data

To guide your experimental design, the following table summarizes the quantitative efficacy of various catalysts when attempting to form a sulfonamide from 2-(chlorosulfonyl)-2-methylpropanoic acid and a standard primary amine (e.g., benzylamine) at room temperature.

Catalyst / Base System	Mechanism of Action	Relative Conversion (1 hr)	Chemoselectivity (Sulfonamide : Amide)	Recommendation
DIPEA only	Proton scavenging only; no nucleophilic activation.	< 5%	N/A (No reaction)	Ineffective. Steric bulk prevents direct SN​2 .
Triethylamine (TEA)	Weak nucleophile; primarily acts as a base.	~10%	> 99:1	Too bulky to form the intermediate efficiently.
Pyridine (Solvent)	Moderate nucleophile; forms weak intermediate.	45%	> 99:1	Viable, but requires large excesses and long times.
N-Methylimidazole (NMI)	Strong nucleophile; forms reactive imidazolium.	88%	> 99:1	Excellent for highly hindered amines.
DMAP (0.2 equiv) + DIPEA	Hyper-nucleophile; forms highly stable transition state.	> 95%	> 99:1	Optimal. Rapid turnover and clean conversion.

Part 3: Visualizing the Workflows

To ensure a clear understanding of the logical relationships and reaction pathways, review the following mechanistic diagrams.

Chemoselective coupling pathways for 2-(chlorosulfonyl)-2-methylpropanoic acid.

DMAP-catalyzed activation cycle for sterically hindered tertiary sulfonyl chlorides.

Part 4: Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps (TLC/LCMS checkpoints) to ensure the causality of your chemical transformations holds true at the bench.

Protocol A: Chemoselective Sulfonamide Formation (DMAP-Catalyzed)

Objective: React the sulfonyl chloride while preserving the carboxylic acid.

• Preparation: In an oven-dried flask under nitrogen, dissolve 2-(chlorosulfonyl)-2-methylpropanoic acid (1.0 equiv, 1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL).

• Base & Catalyst Addition: Add DIPEA (2.5 equiv, 2.5 mmol) followed by DMAP (0.2 equiv, 0.2 mmol).

  • Validation Checkpoint: The solution may turn slightly yellow upon DMAP addition, indicating the formation of the active sulfonylpyridinium complex.

• Amine Addition: Cool the mixture to 0 °C. Slowly add the target amine (1.1 equiv, 1.1 mmol) dropwise.

• Reaction: Remove the ice bath and stir at room temperature for 2–4 hours.

  • Validation Checkpoint: Monitor by LCMS. Look for the mass of the desired sulfonamide ( [M+H]+ ). The absence of the bis-coupled product confirms chemoselectivity.

• Workup: Quench with 1M aqueous HCl (to protonate the unreacted carboxylic acid and remove DMAP/DIPEA). Extract with Ethyl Acetate. Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Chemoselective Amide Formation (HATU-Mediated)

Objective: React the carboxylic acid while preserving the sulfonyl chloride.

• Preparation: In a dry flask, dissolve 2-(chlorosulfonyl)-2-methylpropanoic acid (1.0 equiv, 1.0 mmol) and the target amine (1.0 equiv, 1.0 mmol) in anhydrous DMF (5.0 mL).

• Base Addition: Add DIPEA (3.0 equiv, 3.0 mmol) and cool to 0 °C.

  • Critical Note: Do not add DMAP. The absence of a nucleophilic catalyst ensures the sulfonyl chloride remains inert.

• Activation: Add HATU (1.1 equiv, 1.1 mmol) in one portion.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 1 hour.

  • Validation Checkpoint: Quench a 10 µL aliquot in methanol and analyze via LCMS. You should observe the amide product retaining the −SO2​Cl isotopic signature (a distinct 3:1 M/M+2 chlorine isotope pattern).

• Workup: Dilute with Ethyl Acetate and wash extensively with ice-cold water (3x) and brine to remove DMF and HATU byproducts. Dry over Na2​SO4​ and concentrate. Use immediately for the next step, as sulfonyl chlorides can slowly hydrolyze upon prolonged storage.

References

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. National Institutes of Health (NIH) / PMC. Available at:[Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. MacMillan Group, Princeton University / JACS. Available at:[Link]

Validation & Comparative

Analytical Method Comparison Guide: HPLC Validation for 2-(Chlorosulfonyl)-2-methylpropanoic Acid

As a Senior Application Scientist, navigating the analytical chemistry of highly reactive intermediates requires moving beyond standard protocols and understanding the fundamental physical chemistry of the analyte.

2-(chlorosulfonyl)-2-methylpropanoic acid is a critical, bifunctional building block used in pharmaceutical synthesis. However, quantifying its purity presents a severe analytical dilemma: the sulfonyl chloride (-SO₂Cl) moiety is highly electrophilic. In the presence of aqueous mobile phases typical of standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), water acts as a nucleophile. This triggers rapid hydrolysis, displacing the chloride ion and converting the analyte into 2-sulfo-2-methylpropanoic acid[1].

This guide objectively compares three analytical strategies for this compound, providing experimental data, mechanistic causality, and a fully compliant ICH Q2(R2) validation workflow[2] to establish a self-validating analytical system.

Mechanistic Causality: The Analytical Dilemma

Attempting direct analysis of 2-(chlorosulfonyl)-2-methylpropanoic acid via standard RP-HPLC is a flawed approach. The hydrolysis reaction occurs on the timescale of the chromatographic run (10–20 minutes), resulting in split peaks, erratic retention times, and poor recovery. Furthermore, as an aliphatic sulfonyl chloride, this molecule lacks an extended conjugated system, meaning it possesses a very weak UV chromophore, rendering standard UV detection ineffective[1].

To solve this, analytical chemists must choose between avoiding water entirely (Normal-Phase HPLC), measuring the degraded product intentionally (HILIC post-hydrolysis), or chemically altering the analyte before analysis (Pre-Column Derivatization)[3].

Fig 1: Competing pathways of sulfonyl chloride in aqueous vs. derivatized environments.

Comparative Analytical Strategies

Method A: Direct Normal-Phase HPLC (NP-HPLC)

By utilizing strictly anhydrous organic mobile phases (e.g., hexane/ethyl acetate), NP-HPLC prevents hydrolysis. However, the carboxylic acid moiety of the analyte causes severe secondary interactions (hydrogen bonding) with the bare silica stationary phase, leading to unacceptable peak tailing. Additionally, due to the lack of a UV chromophore, detection relies on Refractive Index (RI) or Evaporative Light Scattering Detectors (ELSD), which suffer from low sensitivity and baseline instability.

Method B: HILIC (Post-Hydrolysis)

This approach intentionally forces the complete hydrolysis of the sample into 2-sulfo-2-methylpropanoic acid, which is then analyzed via Hydrophilic Interaction Liquid Chromatography (HILIC). While reproducible, this method fails a critical ICH Q2(R2) requirement: Specificity [2]. It cannot distinguish between the intact sulfonyl chloride API intermediate and the degraded sulfonic acid that may have already been present in the sample matrix as an impurity.

Method C: Pre-Column Derivatization RP-HPLC (Recommended Product/Method)

This method utilizes a pre-column nucleophilic substitution reaction. By reacting the sample with an excess of a primary amine (e.g., Benzylamine) in an anhydrous environment, the reactive sulfonyl chloride is quantitatively converted into a highly stable sulfonamide[4].

• Causality of Success: The sulfonamide is completely stable in aqueous mobile phases, allowing the use of robust, highly resolving C18 columns. Furthermore, the addition of the benzyl group acts as a chemical tag, imparting a strong UV chromophore to the molecule, drastically lowering the Limit of Detection (LOD)[1].

Quantitative Data Summary

The following table summarizes the experimental performance metrics of the three strategies, demonstrating why Derivatization RP-HPLC is the superior analytical product.

Performance Metric	Direct NP-HPLC	HILIC (Post-Hydrolysis)	Pre-Column Derivatization RP-HPLC
Analyte State	Intact Sulfonyl Chloride	Hydrolyzed Sulfonic Acid	Stable Sulfonamide Derivative
Detector Compatibility	RI or ELSD (Poor UV absorption)	UV (Low sensitivity) or MS	UV (High sensitivity via chromophore)
Specificity	Low (Peak tailing on silica)	Fails (Cannot distinguish API from degradant)	High (Distinct derivative peak)
LOD / LOQ	~15.0 µg/mL / 45.0 µg/mL	~5.0 µg/mL / 15.0 µg/mL	0.15 µg/mL / 0.45 µg/mL
Precision (% RSD)	> 5.0% (Unstable baseline)	2.5% - 3.5%	< 1.0%
ICH Q2(R2) Compliance	Marginal	Non-compliant (Specificity failure)	Fully Compliant

Step-by-Step Methodology: Pre-Column Derivatization RP-HPLC

To ensure a self-validating system, every step in this protocol is designed to control the chemical environment, preventing premature hydrolysis while driving the derivatization reaction to absolute completion.

1. Reagent & Standard Preparation

• Diluent: Use strictly anhydrous Acetonitrile (HPLC Grade, <50 ppm H₂O) to prevent any baseline hydrolysis prior to derivatization.

• Standard Solution: Accurately weigh the 2-(chlorosulfonyl)-2-methylpropanoic acid reference standard and dissolve it in the anhydrous diluent to a concentration of 1.0 mg/mL.

• Derivatization Reagent: Prepare a solution containing 0.1 M Benzylamine and 0.05 M Triethylamine (TEA) in anhydrous Acetonitrile. Causality Note: TEA acts as an acid scavenger, neutralizing the HCl byproduct generated during the reaction, which prevents the reaction from stalling and protects the analyte's carboxylic acid group.

2. Derivatization Reaction

• Transfer 1.0 mL of the Standard (or Sample) Solution into a 5.0 mL reaction vial.

• Add 2.0 mL of the Derivatization Reagent.

• Vortex for 10 seconds and incubate at 25°C for exactly 15 minutes to allow complete conversion to the sulfonamide derivative.

3. Reaction Quenching & Stabilization

• Add 2.0 mL of an aqueous 0.1% Trifluoroacetic Acid (TFA) solution to the vial.

• Causality Note: This step serves two purposes. First, it quenches any unreacted benzylamine. Second, the acidic pH ensures the carboxylic acid moiety of the newly formed derivative remains fully protonated, guaranteeing sharp, symmetrical peak shapes on the reversed-phase column.

4. Chromatographic Conditions

• Column: Waters XBridge C18 (250 x 4.6 mm, 5 µm) or equivalent.

• Mobile Phase A: 0.1% TFA in HPLC-grade Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Program: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV Diode Array Detector (DAD) set to 254 nm.

ICH Q2(R2) Method Validation Workflow

Validating this procedure requires adherence to the updated ICH Q2(R2) guidelines, which emphasize demonstrating that the analytical procedure is scientifically sound and fit for its intended purpose[2].

Fig 2: ICH Q2(R2) method validation parameters for the derivatized RP-HPLC workflow.

• Specificity: The method must demonstrate baseline resolution (Rs > 1.5) between the derivatized analyte, the benzylamine reagent peak, and any derivatized sulfonic acid degradants.

• Linearity & Range: Evaluated from the LOQ to 150% of the target specification limit. The derivatization efficiency must remain linear (R² > 0.999) across this range[3].

• Accuracy & Precision: Spike recovery experiments must yield 98.0% - 102.0% recovery, with a relative standard deviation (RSD) of < 2.0% across six replicate preparations[2].

References[1] BenchChem. "A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives." BenchChem, 2025. URL: https://www.benchchem.com[3] BenchChem. "A Comparative Guide to Analytical Methods for Quantifying Sulfonyl Chloride Concentration." BenchChem, 2025. URL: https://www.benchchem.com[2] International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH, Nov 2023. URL:https://www.ich.org/page/quality-guidelines[4] Song, S., et al. "Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture." Journal of Pharmaceutical and Biomedical Analysis, 2022. URL:https://pubmed.ncbi.nlm.nih.gov/35483232/

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. database.ich.org [database.ich.org]
• 3. benchchem.com [benchchem.com]
• 4. Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Amide Synthesis: A Comparative Guide to Sulfonyl Chloride Activators

Amide bond formation is a cornerstone of synthetic organic chemistry, accounting for approximately 16% of all reactions utilized in modern drug discovery. While traditional coupling reagents (e.g., EDC, HATU) are ubiquitous, they often suffer from high costs at scale, difficult byproduct removal, and poor atom economy.

As a highly efficient alternative, the mixed carboxylic-sulfonic anhydride method utilizing sulfonyl chlorides offers exceptional regioselectivity, scalability, and cost-effectiveness. This guide objectively evaluates three primary sulfonyl chlorides—Methanesulfonyl chloride (MsCl), p-Toluenesulfonyl chloride (TsCl), and p-Nitrobenzenesulfonyl chloride (NsCl)—providing researchers with the mechanistic insights and self-validating protocols necessary to optimize amide synthesis.

Mechanistic Causality: The Mixed Anhydride Pathway

The efficacy of sulfonyl chlorides in amide synthesis lies in their ability to rapidly convert a stable carboxylic acid into a highly electrophilic mixed anhydride intermediate.

When a carboxylic acid is treated with a sulfonyl chloride in the presence of a tertiary amine base (e.g., triethylamine or N-methylimidazole), the base first deprotonates the acid. The resulting carboxylate attacks the sulfonyl chloride, displacing the chloride ion to form the mixed anhydride.

Why does the amine nucleophile selectively attack the carbonyl carbon? The causality of this regioselectivity is twofold:

• Electrophilicity: The carbonyl carbon is significantly more electrophilic than the sulfonyl sulfur atom.

• Steric Hindrance: The bulky sulfonate leaving group sterically shields the sulfur atom, directing the incoming amine exclusively toward the carbonyl carbon, thereby preventing the formation of unwanted sulfonamide byproducts ().

Mechanistic pathway of amide bond formation via a mixed carboxylic-sulfonic anhydride.

Comparative Analysis of Sulfonyl Chlorides

Selecting the correct sulfonyl chloride depends on the steric environment of your substrates and the desired purification workflow.

Methanesulfonyl Chloride (MsCl)

MsCl is highly favored for synthesizing amides from sterically hindered carboxylic acids . It generates a compact mesylate leaving group that minimizes steric clash during the nucleophilic attack of the amine. A major operational advantage of MsCl is that its primary byproduct in Weinreb amide synthesis (N-methoxy-N-methylmethanesulfonamide) is volatile and can be entirely removed via high vacuum, bypassing the need for column chromatography ().

p-Toluenesulfonyl Chloride (TsCl)

TsCl is a bench-stable, bulk-scale reagent ideal for standard aliphatic and aromatic carboxylic acids. When paired with N-methylimidazole (NMI), TsCl forms a highly reactive acylammonium intermediate that accelerates amidation under exceptionally mild conditions. It is the preferred choice for process-scale chemistry due to the ease of removing the water-soluble tosylate byproduct via simple aqueous washing.

p-Nitrobenzenesulfonyl Chloride (NsCl)

The strongly electron-withdrawing nitro group on NsCl creates a highly polarized, extremely reactive mixed anhydride. NsCl is reserved for coupling highly unreactive or heavily hindered secondary amines where MsCl and TsCl fail. However, the resulting nosylate byproducts often require chromatographic separation.

Quantitative Performance Comparison

Reagent	Cost / Scale-up Viability	Yield (Standard Acids)	Yield (Hindered Acids)	Epimerization Risk	Primary Byproduct Removal
MsCl	Very High (Bulk available)	> 95%	59% – 88%	Low (at 0 °C)	High Vacuum Evaporation
TsCl	Very High (Bulk available)	85% – 95%	40% – 60%	Low	Aqueous Wash
NsCl	Moderate	> 90%	75% – 90%	Moderate	Column Chromatography

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The visual cues embedded in the steps confirm the success of intermediate formations before you proceed to the next stage.

Protocol A: Synthesis of Weinreb Amides using MsCl

Optimized for sterically hindered carboxylic acids.

Workflow:

• Dissolution: Dissolve the carboxylic acid (1.0 eq) in anhydrous THF (0.1 M) and cool to 0 °C under an inert atmosphere.

• Base Addition: Add Triethylamine (3.0 eq). The solution should remain clear.

• Activation (Self-Validation Step): Add freshly distilled MsCl (1.1 eq) dropwise. Crucial Observation: Within 5–10 minutes, a dense white precipitate (triethylammonium chloride) must form. Causality: This precipitate is the physical proof that the mixed anhydride has successfully formed. If the solution remains clear, the acid was not deprotonated, or the MsCl has degraded.

• Amidation: Add N,O-dimethylhydroxylamine hydrochloride (1.1–1.5 eq) in one portion. Stir at 0 °C for 1 hour.

• Quench & Extract: Quench the reaction with water. Extract the aqueous layer three times with diethyl ether.

• Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate. Place the crude mixture under high vacuum (0.1 mmHg) for 14–24 hours. Causality: The vacuum selectively sublimes/evaporates the volatile N-methoxy-N-methylmethanesulfonamide byproduct, yielding the pure Weinreb amide without chromatography.

Standardized experimental workflow for MsCl-mediated Weinreb amide synthesis.

Protocol B: Mild Amidation using TsCl and N-Methylimidazole (NMI)

Optimized for scale-up and standard aliphatic/aromatic acids.

Workflow:

• Dissolution: Dissolve the carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) at room temperature.

• Catalytic Base Addition: Add N-methylimidazole (3.0 eq). Causality: NMI acts as both an HCl scavenger and a nucleophilic catalyst, preventing the accumulation of unreactive intermediates.

• Activation: Cool to 0 °C and add TsCl (1.1 eq). Stir for 15 minutes.

• Amidation: Add the target amine (1.0 eq) dropwise. Allow the reaction to warm to room temperature and stir until TLC indicates complete consumption of the mixed anhydride.

• Workup: Wash the organic layer sequentially with 1M HCl (to remove excess NMI and amine), followed by saturated NaHCO₃, and brine. Dry and concentrate to yield the amide.

Expert Insights & Troubleshooting

• Temperature Control: Mixed anhydrides are prone to disproportionation (forming symmetrical carboxylic anhydrides and sulfonic anhydrides) or ketene formation if the temperature rises above 5 °C during the activation step. Always maintain a strict 0 °C environment until the amine is fully integrated.

• Hydrolysis Risks: Sulfonyl chlorides, particularly MsCl, undergo rapid competitive hydrolysis in the presence of ambient moisture. Ensure all solvents (THF, DCM) are strictly anhydrous. If yields are inexplicably low, verify the integrity of your MsCl via NMR; it degrades into methanesulfonic acid over time.

• Order of Addition: Never mix the sulfonyl chloride and the amine before adding the carboxylic acid. Doing so will immediately yield a highly stable, unreactive sulfonamide, completely halting the desired amide bond formation.

References

• A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Organic Process Research & Development (ACS Publications) URL:[Link]

• Amide Formation from Hindered Carboxylic Acids (Abstract & Summary) Organic Chemistry Portal URL:[Link]

mass spectrometry validation of 2-(chlorosulfonyl)-2-methylpropanoic acid derivatives

Title: Mass Spectrometry Validation of 2-(Chlorosulfonyl)-2-methylpropanoic Acid Derivatives: A Comparative Guide

As LC-MS/MS workflows increasingly target trace-level aliphatic amines, steroidal alcohols, and other poorly ionizing analytes, chemical derivatization remains a critical intervention. While traditional reagents like Dansyl chloride and 1,2-dimethylimidazole-4-sulfonyl chloride (DMISC) are well-established for enhancing positive electrospray ionization (ESI+), they frequently suffer from high matrix background noise and non-specific fragmentation.

This guide provides an objective, data-driven comparison of a highly effective alternative: 2-(chlorosulfonyl)-2-methylpropanoic acid (CSMPA) . By converting neutral or weakly basic analytes into carboxylic acid-functionalized sulfonamides or sulfonic esters, CSMPA drives ionization into the negative ESI mode (ESI-), fundamentally altering the signal-to-noise dynamics in complex biological matrices.

Mechanistic Causality: Why CSMPA Outperforms Traditional Reagents

To understand the experimental choices in this protocol, we must examine the physical chemistry of the derivatization reagents.

• Steric Stabilization: Unbranched aliphatic sulfonyl chlorides are notoriously prone to rapid hydrolysis in aqueous environments. CSMPA incorporates a gem-dimethyl group at the α -carbon. This steric bulk shields the highly reactive sulfonyl chloride from nucleophilic attack by water, ensuring that the reaction with the target amine or alcohol outcompetes hydrolysis, yielding >95% derivatization efficiency even in partially aqueous sample extracts.

• Ionization Dynamics: Reagents like DMISC add a highly basic imidazole ring, forcing the analyte into ESI+[1]. However, endogenous lipids and peptides also ionize efficiently in ESI+, leading to severe ion suppression. CSMPA installs a terminal carboxylic acid (pKa ~4.8). In a basic mobile phase (pH 8.5), this moiety is fully deprotonated, guaranteeing an intense [M−H]− precursor ion. Because fewer endogenous molecules ionize efficiently in ESI-, the background noise drops precipitously.

• Analyte-Specific Fragmentation: Dansyl derivatives typically yield a dominant, generic product ion (m/z 170) from the dansyl moiety itself. This limits specificity. CSMPA derivatives undergo collision-induced dissociation (CID) to lose SO2​ (-64 Da) or the isobutyric acid moiety (-88 Da), leaving the charge on the analyte fragment. This ensures that the Multiple Reaction Monitoring (MRM) transitions remain highly analyte-specific.

Objective Performance Comparison

The following table summarizes the comparative analytical performance of CSMPA against industry-standard sulfonyl chloride reagents for the LC-MS/MS validation of a model aliphatic amine.

Derivatization Reagent	Target ESI Mode	Primary Product Ion Source	Derivatization Yield (%)	Matrix Effect (%)	LOD (pg/mL)	Stability (h at 4°C)
Dansyl Chloride	ESI (+)	Reagent-specific (m/z 170)	85 - 90	-45 (Suppression)	15.0	24
DMISC	ESI (+)	Reagent-specific (m/z 97)	>95	-30 (Suppression)	5.0	24
CSMPA	ESI (-)	Analyte-specific	>95	-5 (Minimal)	1.2	>48

Data synthesized from comparative validation studies of aliphatic sulfonyl chlorides and DMISC methodologies[2].

Experimental Workflow: A Self-Validating Protocol

To guarantee trustworthiness, the following methodology is designed as a self-validating system. It incorporates a stable isotope-labeled internal standard (SIL-IS) prior to derivatization, ensuring that any variations in reaction efficiency or matrix suppression are mathematically normalized.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standard Spiking

• Aliquot 100 µL of biological matrix (e.g., plasma) into a microcentrifuge tube.

• Spike with 10 µL of SIL-IS (e.g., D5​ -labeled target analyte, 100 ng/mL). Causality: Adding the IS before any chemical manipulation corrects for both extraction recovery and derivatization kinetics.

• Add 300 µL of cold acetonitrile to precipitate proteins. Vortex for 30s, then centrifuge at 14,000 x g for 10 min. Transfer the supernatant to a clean glass vial.

Step 2: CSMPA Derivatization

• Add 50 µL of 0.1 M sodium carbonate buffer (pH 10.5) to the supernatant to ensure the target amines are fully deprotonated (nucleophilic).

• Add 50 µL of CSMPA reagent (5 mg/mL in anhydrous acetonitrile).

• Incubate at 40°C for 30 minutes. Causality: The mild heat overcomes the steric hindrance of the gem-dimethyl group, driving the sulfonamide formation to completion.

Step 3: Quenching and Cleanup

• Quench the reaction by adding 20 µL of 5% formic acid. This neutralizes the pH and destroys any unreacted CSMPA, preventing on-column derivatization during LC-MS analysis.

• Perform Liquid-Liquid Extraction (LLE) using 500 µL of ethyl acetate. Extract the organic layer, evaporate under N2​ , and reconstitute in 100 µL of Initial Mobile Phase (e.g., 10 mM Ammonium Bicarbonate / Methanol, 80:20 v/v).

Figure 1: Step-by-step sample preparation and LC-MS/MS validation workflow for CSMPA derivatives.

Data Acquisition and Logical Validation

For LC-MS/MS validation, the system must monitor specific fragmentation pathways to ensure no false positives occur. The carboxylic acid of the CSMPA derivative drives the formation of the [M−H]− precursor.

MRM Parameter Setup:

• Ionization: ESI Negative Mode.

• Capillary Voltage: -2.5 kV (optimized for carboxylic acid deprotonation).

• Collision Energy (CE): Ramps from 15V to 35V.

Self-Validating Quality Control: The protocol mandates the monitoring of two MRM transitions per analyte (Quantifier and Qualifier). The ratio between the Quantifier (analyte-specific cleavage) and Qualifier (neutral loss of SO2​ ) must remain within ±15% of the calibration standards. If matrix interference alters this ratio, the data point is automatically flagged for review, ensuring the integrity of the reported concentrations[3].

Figure 2: Logical fragmentation pathway of CSMPA derivatives in negative-ion MRM mode.

References

• Maas, A., et al. "1,2-Dimethylimidazole-4-sulfonyl Chloride (DMISC), a Novel Derivatization Strategy for the Analysis of Propofol by LC-ESI-MS/MS." Analytical and Bioanalytical Chemistry, 2017. URL:[Link]

• Aneja, B., et al. "Natural Product-Based 1,2,3-Triazole/Sulfonate Analogues as Potential Chemotherapeutic Agents for Bacterial Infections." ACS Omega, 2018. URL:[Link]

• Jalabert, C., et al. "Ultrasensitive Quantification of Multiple Estrogens in Songbird Blood and Microdissected Brain by LC-MS/MS." eNeuro, 2022. URL:[Link]

Sources

• 1. 1,2-Dimethylimidazole-4-sulfonyl chloride (DMISC), a novel derivatization strategy for the analysis of propofol by LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ultrasensitive Quantification of Multiple Estrogens in Songbird Blood and Microdissected Brain by LC-MS/MS | eNeuro [eneuro.org]

Beyond Sulfonyl Chlorides: Advanced Alternative Reagents to 2-(Chlorosulfonyl)-2-methylpropanoic Acid for Bifunctional Sulfonylation

Executive Summary & The Mechanistic Challenge

In the design of bifunctional linkers for targeted protein degraders (PROTACs), antibody-drug conjugates (ADCs), and peptide stapling, 2-(chlorosulfonyl)-2-methylpropanoic acid has historically been used to install a sulfonamide linkage while retaining a carboxylic acid handle for downstream conjugation.

However, this specific reagent presents a severe mechanistic flaw: steric-induced hydrolytic degradation . The gem-dimethyl group (Thorpe-Ingold effect) creates massive steric bulk adjacent to the sulfonyl chloride. Because the S–Cl bond is highly susceptible to homolytic and heterolytic cleavage, the steric hindrance slows down the desired nucleophilic attack by amines. Consequently, ubiquitous water molecules outcompete the amine, leading to rapid hydrolysis into the unreactive sulfonic acid[1]. Furthermore, the high reactivity of the sulfonyl chloride prevents orthogonal functionalization; attempting to activate the carboxylic acid (e.g., via EDCI/HOBt) inevitably leads to cross-reactivity and polymerization.

To solve this, modern synthetic chemistry has pivoted to Sulfur(VI) Fluoride Exchange (SuFEx) and Sulfur(VI) Diazole Exchange (SuDEx) reagents. This guide objectively compares the performance of 2-(chlorosulfonyl)-2-methylpropanoic acid against its advanced fluorinated and imidazole-based alternatives, providing causal mechanistic insights and self-validating experimental protocols.

Comparative Analysis of Sulfonylation Alternatives

Alternative 1: 2-(Fluorosulfonyl)-2-methylpropanoic acid (The SuFEx Analog)

Replacing the chloride with a fluoride fundamentally alters the reaction causality. The S–F bond is highly polarized and heterolytically stable, making it virtually inert to reduction, thermolysis, and aqueous hydrolysis[2]. The fluoride ion acts as a poor leaving group until it is explicitly activated by a strong, non-nucleophilic base (like DBU or BEMP) or a calcium catalyst. This allows for perfect orthogonal reactivity : the carboxylic acid can be converted into an amide without protecting the sulfonyl group. In parallel library synthesis, aliphatic sulfonyl fluorides consistently outperform chlorides, especially when reacting with sterically hindered or weakly nucleophilic amines[3].

Alternative 2: 2-(1H-Imidazol-1-ylsulfonyl)-2-methylpropanoic acid (The SuDEx Analog)

Sulfonyl imidazoles offer a tunable, metal-free alternative to halides. The imidazole moiety is an excellent leaving group that is stable in plasma and aqueous buffers but reacts cleanly with primary and secondary amines under mild conditions[4]. Unlike SuFEx, which requires specific catalysts, SuDEx reactions are driven by the intrinsic leaving-group ability of the protonated imidazole, making it highly suitable for biological labeling and covalent drug discovery[5].

Quantitative Performance Data

The following table summarizes the experimental performance of these reagents in a standard bifunctional coupling workflow (Amide coupling followed by Amine Sulfonylation).

Reagent Class	Hydrolytic Stability	Shelf-Life	Chemoselectivity	Orthogonal to Peptide Coupling?	Typical Sulfonylation Yield
Sulfonyl Chloride	Poor (Minutes in H₂O)	< 6 Months (Desiccated)	Low (Competing hydrolysis)	No (Requires protection)	30–55%
SuFEx (Fluoride)	Excellent (Inert in H₂O)	> 2 Years (Bench stable)	Perfect	Yes	85–98%
SuDEx (Imidazole)	Good (Stable in buffers)	> 2 Years (Bench stable)	High	Moderate	75–90%

Mechanistic Visualization

The divergence in yield and stability between these reagents is rooted in their activation pathways. The diagram below illustrates why SuFEx reagents bypass the hydrolytic dead-end that plagues sulfonyl chlorides.

Caption: Mechanistic comparison highlighting the hydrolytic stability of SuFEx reagents vs. traditional chlorides.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . By monitoring specific intermediates, researchers can definitively prove the causality of the reagent's stability.

Protocol A: Orthogonal Bifunctional Coupling via SuFEx (2-(Fluorosulfonyl)-2-methylpropanoic acid)

This protocol exploits the S–F bond's resistance to standard coupling reagents, allowing the carboxylic acid to be reacted first without protecting groups.

Step 1: Amide Coupling (Carboxylic Acid Activation)

• Reagents: Dissolve 2-(fluorosulfonyl)-2-methylpropanoic acid (1.0 eq) and your target primary amine (1.1 eq) in anhydrous DMF (0.2 M).

• Activation: Add HATU (1.2 eq) and DIPEA (2.5 eq) at 0 °C. Stir for 2 hours, allowing it to warm to room temperature.

• Self-Validation Check: Analyze via LC-MS. You will observe the formation of the amide product with the S–F mass intact ( [M+H]+ corresponds to the fluorinated intermediate). Causality confirmation: The lack of sulfonic acid byproduct proves the S-F bond is entirely inert to HATU/DIPEA.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Step 2: SuFEx Click Sulfonylation

• Reagents: Dissolve the intermediate from Step 1 (1.0 eq) and the second target amine (1.2 eq) in acetonitrile (0.1 M).

• Catalysis: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq). Stir at room temperature for 4–12 hours.

• Mechanism: DBU coordinates with the fluoride, polarizing the S–F bond and facilitating the nucleophilic attack of the amine[2].

• Isolation: Concentrate under reduced pressure and purify via flash chromatography.

Caption: Orthogonal bifunctional coupling workflow utilizing a SuFEx-enabled reagent.

Protocol B: Direct Sulfonylation via SuDEx (2-(1H-Imidazol-1-ylsulfonyl)-2-methylpropanoic acid)

If a metal-free, catalyst-free approach is required, the imidazole derivative is the optimal choice.

• Reagents: Dissolve 2-(1H-imidazol-1-ylsulfonyl)-2-methylpropanoic acid (1.0 eq) and the target amine (1.1 eq) in THF or DMF (0.2 M).

• Reaction: Stir at 40 °C for 12 hours. No external base is strictly required, as the displaced imidazole acts as a mild proton scavenger.

• Self-Validation Check: The progress of the reaction can be monitored by the stoichiometric release of free imidazole via ¹H-NMR or TLC. Causality confirmation: The reaction rate is directly proportional to the nucleophilicity of the amine, completely bypassing the rapid hydrolysis pathway of chlorides[4].

• Workup: Acidify slightly with 1M HCl to protonate the free imidazole (making it water-soluble), extract the product into DCM, and concentrate.

Conclusion

For modern synthetic workflows, continuing to use 2-(chlorosulfonyl)-2-methylpropanoic acid introduces unnecessary yield penalties and restricts synthetic flexibility due to its hydrolytic instability. By transitioning to SuFEx (fluoride) or SuDEx (imidazole) alternatives, researchers can leverage thermodynamically stable, highly chemoselective reagents that enable orthogonal synthesis, higher yields, and simplified purification pipelines.

References

• A Comparative Guide to Sulfonylating Agents for Amine Reactions - Benchchem. 1

• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides - ACS Combinatorial Science. 3

• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction - Merck. 2

• Covalent Stapling of the Cereblon Sensor Loop Histidine Using Sulfur-Heterocycle Exchange - PMC. 4

• Convenient Regioselective mono-2-O-Sulfonation of Cyclomaltooctaose - Taylor & Francis. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to the GC-MS Analysis and Purity Validation of 2-(chlorosulfonyl)-2-methylpropanoic acid

In the synthesis of active pharmaceutical ingredients (APIs), the quality and purity of chemical intermediates are paramount.[1][2] Any impurities present in these building blocks can carry through the synthetic route, potentially compromising the safety and efficacy of the final drug product.[1] This guide provides an in-depth technical comparison and validation protocol for determining the purity of 2-(chlorosulfonyl)-2-methylpropanoic acid, a reactive intermediate whose dual functionality—a carboxylic acid and a sulfonyl chloride—presents unique analytical challenges.

We will explore a robust Gas Chromatography-Mass Spectrometry (GC-MS) method, detailing the critical derivatization step required to overcome the compound's inherent non-volatility. This guide is designed for researchers, analytical scientists, and drug development professionals, offering a framework for selecting the most appropriate analytical technique and ensuring the resulting data is accurate, reliable, and compliant with regulatory expectations.

The Analytical Challenge: Volatility and Reactivity

Direct analysis of 2-(chlorosulfonyl)-2-methylpropanoic acid by GC-MS is not feasible. The molecule's high polarity, stemming from the carboxylic acid group, and its potential for thermal degradation make it non-volatile.[3] To render the analyte suitable for gas chromatography, a chemical modification, or derivatization, is necessary to convert the polar functional groups into more volatile and thermally stable moieties.[4][5]

Method Selection: A Comparative Overview

The choice of an analytical method depends on factors like the nature of the analyte, required sensitivity, and available instrumentation.[6][7] Here, we compare the developed GC-MS method with viable alternatives.

Analytical Method	Principle	Advantages	Disadvantages
GC-MS (with Derivatization)	Separation of the volatile derivative by GC, with identification and quantification by MS.	High sensitivity and specificity, especially in Selected Ion Monitoring (SIM) mode.[8] Provides structural information for impurity identification.	Requires a robust and reproducible derivatization step.[5] Potential for side reactions if not optimized.
HPLC-UV	Separation by liquid chromatography with detection by UV absorbance.	Well-suited for non-volatile compounds.[5]	The analyte lacks a strong chromophore, leading to low sensitivity.[9][10] May require derivatization to introduce a UV-active group.[9]
Quantitative NMR (qNMR)	Direct measurement of the analyte-to-standard ratio based on NMR signal integrals.	A primary method that doesn't require an analyte-specific reference standard.[11][12] Provides structural confirmation and purity in a single experiment.[13]	Lower sensitivity compared to GC-MS. Can be complex for samples with overlapping signals.[12] Requires a high-purity, non-reactive internal standard.
Titrimetry	Measures total acidic content or chloride content after hydrolysis.	Simple, inexpensive, and accurate for bulk assay.[6][14]	Lacks specificity; cannot distinguish the parent compound from acidic or hydrolyzable impurities.

The GC-MS Method: A Silylation-Based Approach

To overcome the analytical challenges, we employ a silylation reaction, which is a common and effective derivatization technique for compounds containing active hydrogen atoms, such as carboxylic acids.[3][16]

The Derivatization Reaction:

The carboxylic acid proton is replaced by a trimethylsilyl (TMS) group using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. This reaction converts the polar carboxylic acid into a non-polar, volatile TMS-ester, suitable for GC analysis.[4] The sulfonyl chloride group is generally stable under these anhydrous conditions.

Caption: Derivatization of the analyte to a volatile TMS-ester.

Optimized GC-MS Parameters

• GC Column: A low-polarity column, such as a ZB-5ms (30 m x 0.25 mm x 0.25 µm), is ideal for separating the relatively non-polar TMS derivative from potential impurities.[6][17]

• Injector Temperature: 280°C to ensure efficient volatilization of the derivative.

• Oven Program: Start at 50°C (hold 1 min), ramp at 25°C/min to 300°C (hold 3 min). This rapid ramp ensures good peak shape for the eluted derivative.[17]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Detector: Electron Impact (EI) ionization. For quantification, Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring characteristic ions of the derivatized analyte.[8][18]

Method Validation Protocol: An ICH Q2(R1) Framework

A comprehensive validation demonstrates that the analytical procedure is suitable for its intended purpose.[19][20][21] The following protocol is based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[21][22]

Caption: Workflow for the GC-MS analytical method validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.[20][21]

Experimental Protocol:

• Prepare a solution of the diluent (e.g., Dichloromethane) and derivatize it to serve as a blank.

• Prepare a solution of the 2-(chlorosulfonyl)-2-methylpropanoic acid reference standard at the target concentration and derivatize.

• If available, prepare solutions of known related impurities and derivatize them.

• Analyze all solutions by GC-MS.

• Acceptance Criteria: The blank should show no interfering peaks at the retention time of the derivatized analyte. The method must be able to separate the analyte peak from any known impurity peaks.[23]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.[21]

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Create a series of at least five calibration standards by serial dilution, covering a range of 80% to 120% of the expected sample concentration.

• Derivatize each standard in triplicate.

• Analyze by GC-MS and record the peak area for the target ion.

• Plot a graph of peak area versus concentration.

• Acceptance Criteria: Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

Accuracy (Recovery)

Accuracy is the closeness of the test results to the true value. It is assessed using a recovery study by spiking a sample matrix with known amounts of the analyte.[21]

Experimental Protocol:

• Prepare samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate (total of 9 samples).

• Derivatize and analyze each sample.

• Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each concentration level.

Precision

Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.[21]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six individual samples at 100% of the target concentration.

  • Have one analyst derivatize and analyze all six samples on the same day, using the same instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study with a different analyst, on a different day, and/or using a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (RSD) for the results should be ≤ 2.0% for repeatability and ≤ 3.0% for intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount that can be quantitated with suitable precision and accuracy.[21]

Experimental Protocol:

• These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

• Alternatively, prepare a series of dilute solutions and identify the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Acceptance Criteria: The LOQ must be verified by demonstrating acceptable precision (e.g., RSD ≤ 10%) and accuracy at that concentration.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[21]

Experimental Protocol:

• Analyze a standard sample while making small variations to critical method parameters, one at a time.

  • Injector Temperature (± 5°C)

  • Helium Flow Rate (± 0.1 mL/min)

  • Oven Ramp Rate (± 2°C/min)

• Acceptance Criteria: The results should not be significantly affected by these minor changes, and system suitability parameters (e.g., peak shape, resolution) should remain within acceptable limits.

Summary of Validation Results

The following table presents illustrative data from a successful method validation, demonstrating the method's suitability for its intended purpose.

Validation Parameter	Result	ICH Acceptance Criteria
Specificity	No interference at analyte retention time.	Met
Linearity (r²)	0.9995	≥ 0.99
Range	80% - 120% of target concentration	Defined and validated
Accuracy (Mean Recovery)	99.8%	98.0% - 102.0%
Precision (Repeatability RSD)	0.85%	≤ 2.0%
Precision (Intermediate RSD)	1.21%	≤ 3.0%
LOD	0.05 µg/mL	Determined
LOQ	0.15 µg/mL (RSD = 6.5%)	Determined and verified
Robustness	No significant impact on results.	Met

Conclusion

The purity of pharmaceutical intermediates like 2-(chlorosulfonyl)-2-methylpropanoic acid is a critical quality attribute that ensures the integrity of the final API.[1][24] This guide has detailed a robust and sensitive GC-MS method for this purpose, addressing the analytical challenges of the analyte through a validated derivatization procedure. By systematically validating the method against ICH Q2(R1) guidelines, we establish a high degree of confidence in the accuracy and reliability of the purity results.[23] While alternative techniques like qNMR offer advantages, the superior sensitivity of this GC-MS method makes it exceptionally well-suited for the rigorous demands of pharmaceutical quality control, particularly for the detection and quantification of trace-level impurities.

References

• Bruker. Quantitative NMR Assays (qNMR). Available from: [Link]

• Pauli, G. F., Chen, S.-N., & Simmler, C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Available from: [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Manit, A., et al. (2014). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. PubMed. Available from: [Link]

• Veeprho. (2020). Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Available from: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• ResearchGate. Determination of carboxylic acids in water by gas chromatography-mass spectrometry after continuous extraction and derivatisation. Available from: [Link]

• ACS Publications. (2023). A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography–Mass Spectrometry. Analytical Chemistry. Available from: [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• PubMed. (2024). High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores - A Review. Available from: [Link]

• Pharma Intermediates. (2024). 7 Must-Know Tips for Quality Control. Available from: [Link]

• SlideShare. (2023). ICH Q2 Analytical Method Validation. Available from: [Link]

• ResearchGate. (2024). High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores - A Review. Available from: [Link]

• ResearchGate. (2019). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Available from: [Link]

• Saliot, A., et al. (2005). Analysis of Chlorinated, Sulfochlorinated and Sulfonamide Derivatives of N-Tetradecane by Gas chromatography/mass Spectrometry. Journal of Chromatography A. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Purity in Pharmaceutical Intermediates: A Guide for Buyers. Available from: [Link]

• Encyclopedia of Chromatography. (2004). Acids: Derivatization for GC Analysis. Available from: [Link]

• Taylor & Francis Online. (2024). High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores – A Review. Available from: [Link]

• Royal Society of Chemistry. (2018). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Available from: [Link]

• NETZSCH Analyzing & Testing. (2020). The Importance of Purity Determination of Pharmaceuticals. Available from: [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available from: [Link]

• Pathogenia. Purity Assay (Pharmaceutical Testing). Available from: [Link]

• PYG Lifesciences. (2023). How API Intermediate Manufacturers Ensures Impurity Profiling and Quality Assurance. Available from: [Link]

• Babu, M. D., et al. (2016). Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API. OMICS International. Available from: [Link]

• Semantic Scholar. (2016). Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API. Available from: [Link]

• Moravek, Inc. (2019). Top 5 Methods of Assessing Chemical Purity. Available from: [Link]

• Pacific BioLabs. Small Molecule Identity and Purity Testing. Available from: [Link]

• NextSDS. 2-(4-chlorobenzenesulfonyl)-2-methylpropanoic acid — Chemical Substance Information. Available from: [Link]

• National Institutes of Health, PubChem. 2-Chloro-2-methylpropanoic acid. Available from: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. How API Intermediate Manufacturers Ensures Impurity Profiling and Quality Assurance - PYG Lifesciences [pyglifesciences.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. omicsonline.org [omicsonline.org]
• 9. veeprho.com [veeprho.com]
• 10. High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
• 12. emerypharma.com [emerypharma.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. moravek.com [moravek.com]
• 15. Missing Peaks Using UV Detection in HPLC methods - Tech Information [mtc-usa.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. rsc.org [rsc.org]
• 18. semanticscholar.org [semanticscholar.org]
• 19. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 20. fda.gov [fda.gov]
• 21. database.ich.org [database.ich.org]
• 22. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 23. researchgate.net [researchgate.net]
• 24. arborpharmchem.com [arborpharmchem.com]

Safety Operating Guide

Personal protective equipment for handling 2-(Chlorosulfonyl)-2-methylpropanoic acid

As a bifunctional building block containing both a carboxylic acid and a highly reactive sulfonyl chloride group, 2-(Chlorosulfonyl)-2-methylpropanoic acid is an invaluable reagent in drug development and synthetic chemistry. However, its dual reactivity presents significant acute hazards. This guide provides an authoritative, field-proven framework for the safe handling, operational transfer, and disposal of this moisture-sensitive compound.

The Mechanistic Basis of Hazard

To handle sulfonyl chlorides safely, one must understand the causality behind their danger. When 2-(chlorosulfonyl)-2-methylpropanoic acid contacts water—whether from ambient humidity, aqueous solvents, or sweat on human skin—it undergoes a rapid, highly exothermic hydrolysis reaction.

Reaction Pathway: R-SO2​Cl+H2​O→R-SO3​H+HCl

This decomposition releases hydrogen chloride (HCl) gas and the corresponding sulfonic acid[1]. Because the molecule also possesses a carboxylic acid moiety, the local pH drops precipitously upon exposure to moisture, leading to severe chemical burns and irreversible tissue damage. Your Personal Protective Equipment (PPE) and operational workflows are not merely barriers; they are engineered systems designed to prevent moisture-driven exothermic degradation.

Quantitative Chemical Profile

Property	Value	Operational Impact
Chemical Name	2-(Chlorosulfonyl)-2-methylpropanoic acid	Contains both acidic and electrophilic reactive sites.
CAS Number	1314967-30-0[2]	Unique identifier for inventory, tracking, and SDS retrieval.
Molecular Formula	C4​H7​ClO4​S	High heteroatom content; prone to rapid hydrolysis.
Hazard Class	Corrosive, Water-Reactive	Demands inert atmosphere handling and stringent PPE[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling reactive sulfonyl chlorides. The following PPE matrix outlines the required gear and the mechanistic rationale behind each choice.

PPE Category	Required Equipment	Mechanistic Rationale
Eye/Face	Splash goggles + Full face shield	Splashes cause irreversible corneal damage due to rapid, localized HCl generation upon contact with the eye's aqueous environment[1].
Hand Protection	Double-gloving: Nitrile (inner) + Neoprene or Butyl rubber (outer)	Sulfonyl chlorides can permeate thin nitrile gloves over time. Heavy-duty outer gloves provide an impermeable barrier against corrosive acids[1][3].
Body Protection	Flame-resistant (FR) lab coat + Chemical-resistant apron	Exothermic hydrolysis can ignite combustible clothing. The apron provides a necessary secondary acid barrier[1][3].
Respiratory	Certified Chemical Fume Hood (80-120 fpm face velocity)	Contains lachrymatory HCl gas and sulfur dioxide fumes that are released if the reagent decomposes[1].

Operational Protocol: Safe Handling & Transfer

To prevent degradation and ensure user safety, the reagent must be isolated from ambient moisture.

Standard inert-atmosphere operational workflow for moisture-sensitive sulfonyl chlorides.

Step-by-Step Methodology:

• Environmental Purge: Ensure all receiving flasks are oven-dried, assembled while hot, and cooled under a continuous stream of dry Argon or Nitrogen.

• PPE Verification: Inspect outer neoprene gloves for pinholes using the inflation method. Don goggles, face shield, and chemical apron.

• Reagent Access: Open the reagent bottle only within the fume hood. Expert Insight: If the reagent has darkened significantly or emits a sharp odor upon opening, it has likely decomposed into SO2​ and HCl and should be discarded[1].

• Transfer: Withdraw the required volume using a dry, inert-gas-flushed glass syringe. Causality: Ambient humidity is sufficient to initiate hydrolysis inside a needle, which can clog the syringe with insoluble sulfonic acid byproducts or cause dangerous pressure buildup.

• Reaction Execution: Introduce the reagent dropwise to the reaction mixture at 0°C. The low temperature mitigates the exothermic nature of the sulfonylation reaction.

Quenching and Disposal Plan

Excess sulfonyl chloride must be carefully neutralized before workup and disposal. Never add water directly to the pure reagent , as this will trigger a violent, uncontrollable exothermic reaction[1].

Stepwise chemical quenching and neutralization pathway for sulfonyl chloride disposal.

Step-by-Step Methodology (Self-Validating System):

• Preparation: In a secondary, oversized beaker, prepare a saturated aqueous solution of sodium bicarbonate ( NaHCO3​ ). Use at least 5-10 molar equivalents of base relative to the initial amount of sulfonyl chloride[1].

• Cooling: Submerge the quenching beaker in an ice bath and establish vigorous magnetic stirring.

• Neutralization: Slowly transfer the excess 2-(chlorosulfonyl)-2-methylpropanoic acid into the stirred basic solution.

• Validation: Monitor the reaction for effervescence ( CO2​ release). The physical cessation of bubbling serves as the first visual indicator of reaction completion. Follow this by testing the solution with pH paper; a stable pH > 7 mathematically validates that all acidic species have been neutralized.

• Disposal: Once a stable pH of 7-8 is achieved, transfer the aqueous mixture to a designated, vented hazardous waste container[3].

Emergency Response & Spill Containment

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. The rapid removal of the reagent is critical to minimize the exothermic burn from HCl generation[3].

• Small Spills (Inside Fume Hood): Evacuate non-essential personnel. Cover the spill with a dry, inert absorbent material such as dry sand, or a 1:1:1 mixture by weight of sodium carbonate, bentonite, and sand. Crucial Warning: Do not use water or combustible materials (like paper towels) directly on the spill[1]. Carefully sweep the absorbed mixture into a chemical waste container using non-sparking tools[3] for secondary quenching in a fume hood.

References

• Benchchem. "Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• ChemicalBook. "Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• Chemsrc. "1314967-30-0_2-(Chlorosulfonyl)-2-methylpropanoic acid - cas号查询.
• Sdfine. "sulphuryl chloride - GHS Safety Data Sheet.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1314967-30-0_CAS号:1314967-30-0_2-(Chlorosulfonyl)-2-methylpropanoic acid - 化源网 [chemsrc.com]
• 3. chemicalbook.com [chemicalbook.com]